4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

• CAS: 1522963-96-7

Core Science & Biosynthesis

Physicochemical properties of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

An In-depth Technical Guide: Physicochemical Properties of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

Abstract

4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid belongs to the pyrimidine class of heterocyclic compounds, a scaffold recognized as a "privileged structure" in medicinal chemistry due to its prevalence in a wide array of biologically active molecules.[1] Derivatives of the 6-oxo-1,6-dihydropyrimidine-5-carboxylic acid core have shown significant promise as, for example, potent xanthine oxidase inhibitors for the treatment of hyperuricemia and as peroxisome proliferator-activated receptor gamma (PPARγ) activators with antidiabetic potential.[2][3][4] A thorough understanding of the compound's fundamental physicochemical properties is paramount for its effective utilization as a building block in drug discovery and for the interpretation of biological assay results. This guide provides a comprehensive technical overview of its key properties, including structure, solubility, acidity (pKa), and stability. It further outlines detailed, field-proven experimental protocols for the precise determination of these parameters, offering a self-validating framework for researchers.

Chemical Identity and Structural Analysis

The foundational step in characterizing any chemical entity is to establish its precise identity and structure. This information governs all subsequent physicochemical and biological behavior.

Table 1: Core Compound Identifiers

Identifier	Value	Source(s)
Chemical Name	4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid	-
Synonym	4-hydroxy-6-methylpyrimidine-5-carboxylic acid
CAS Number	1522963-96-7	[5]
Molecular Formula	C₆H₆N₂O₃	[6]
Molecular Weight	154.12 g/mol	[6]

| Physical Form | Powder / Solid | |

Structural Elucidation and Tautomerism

The nominal structure of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid features a pyrimidine ring with a methyl group at position 4, a carbonyl (oxo) group at position 6, and a carboxylic acid at position 5. However, a critical feature of such heterocyclic systems is the potential for tautomerism. The "oxo" form can exist in equilibrium with its "hydroxy" (enol) tautomer. This keto-enol tautomerism is fundamental to its chemistry and influences its hydrogen bonding capability, polarity, and interaction with biological targets. The presence of the synonym "4-hydroxy-6-methylpyrimidine-5-carboxylic acid" directly points to this phenomenon. Researchers must consider that the compound likely exists as a mixture of these forms in solution, with the equilibrium position depending on the solvent and pH.

Caption: Ionization states as a function of pH.

• Solution Preparation: Accurately weigh the compound and dissolve it in a suitable solvent, typically a mixture of water and a co-solvent like methanol or DMSO if aqueous solubility is limited. Ensure the compound is fully dissolved.

• Titration Setup: Use an auto-titrator equipped with a calibrated pH electrode. The titrant should be a standardized solution of a strong base (e.g., 0.1 M NaOH) for titrating an acidic compound.

• Titration: Titrate the compound solution with the base, recording the pH value after each incremental addition of the titrant.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa is the pH at the half-equivalence point (the midpoint of the steepest part of the curve). For a compound with two pKa values, two inflection points will be observed. The first derivative plot (dpH/dV vs. V) can be used to accurately identify the equivalence points.

Aqueous Solubility

Solubility is a gatekeeper property in drug development, directly impacting bioavailability. While the negative XLogP3 suggests hydrophilicity, factors like strong intermolecular forces in the crystal lattice (e.g., hydrogen bonding) can significantly limit aqueous solubility. Indeed, some complex pyrimidine derivatives have been observed to have poor aqueous solubility (<5 µM). [7]

• Stock Solution: Prepare a high-concentration stock solution of the compound in 100% DMSO (e.g., 20 mM).

• Sample Preparation: In a 96-well plate, add a small volume of the DMSO stock (e.g., 2 µL) to a much larger volume of the aqueous buffer of interest (e.g., 198 µL of PBS, pH 7.4). This "DMSO-crash" method simulates the conditions a compound experiences upon administration. Prepare in triplicate.

• Equilibration: Seal the plate and shake at room temperature for 2 hours to allow the system to reach equilibrium.

• Separation of Undissolved Solid: Centrifuge the plate at high speed (e.g., 4000 x g for 20 minutes) to pellet any precipitated compound.

• Analysis: Carefully transfer the supernatant to a new analysis plate. Quantify the concentration of the dissolved compound in the supernatant using a calibrated RP-HPLC method.

• Reporting: The resulting concentration is the kinetic solubility of the compound in that specific buffer.

Spectroscopic and Analytical Characterization

A robust suite of analytical methods is required to confirm the identity, purity, and quantity of the compound. While specific spectra for this CAS number are not widely published, data from closely related analogues provide an excellent guide for interpretation. [8][9][10]

Expected Spectroscopic Signatures

• ¹H NMR (in DMSO-d₆):

  • Methyl (CH₃): A sharp singlet expected around δ 2.2-2.5 ppm. [8] * Pyrimidine C-H: A singlet for the lone proton on the pyrimidine ring.

  • N-H and COOH: Two broad, exchangeable singlets at lower field (δ > 9 ppm), which will disappear upon D₂O exchange. [8]* ¹³C NMR (in DMSO-d₆):

  • Carbonyls (C=O): Two distinct signals for the amide and carboxylic acid carbonyls, typically in the δ 160-175 ppm range. [8] * Olefinic/Aromatic Carbons: Signals for the sp² carbons of the pyrimidine ring.

  • Methyl Carbon: A signal in the aliphatic region, likely around δ 18-25 ppm. [8]* FT-IR (KBr Pellet):

  • O-H Stretch: A broad band from the carboxylic acid, ~3000 cm⁻¹.

  • N-H Stretch: A moderate band around 3200-3400 cm⁻¹. [8] * C=O Stretches: Strong, distinct absorptions for the amide and acid carbonyls, typically between 1640-1730 cm⁻¹. [8] * C=C/C=N Stretches: Absorptions in the 1550-1650 cm⁻¹ region. [8]* Mass Spectrometry (MS):

  • ESI+: Expected [M+H]⁺ ion at m/z 155.05.

  • ESI-: Expected [M-H]⁻ ion at m/z 153.03.

Protocol: RP-HPLC Method for Purity and Quantification

This protocol outlines a general starting point for developing a robust analytical method.

Caption: Workflow of the in vitro microsomal stability assay.

• Reagent Preparation:

  • Prepare a 100 mM potassium phosphate buffer (pH 7.4). [11] * Prepare a working solution of the test compound (e.g., 1 µM) in the buffer.

  • Prepare a solution of liver microsomes (e.g., human, rat) at a concentration of 0.5-1.0 mg/mL in buffer. [11] * Prepare a solution of the cofactor NADPH (e.g., 1 mM) in buffer. 2[11]. Incubation: Pre-warm the compound and microsome solutions to 37°C. Initiate the metabolic reaction by adding the NADPH solution.

• Time Points: At designated time points (e.g., 0, 5, 15, 30, 45, 60 minutes), withdraw an aliquot of the reaction mixture. 4[11]. Quenching: Immediately stop the reaction by adding the aliquot to 2-3 volumes of a cold organic solvent (e.g., acetonitrile) containing an internal standard (a structurally similar, stable compound). T[11]his step precipitates the microsomal proteins.

• Sample Processing: Centrifuge the quenched samples to pellet the protein. Transfer the supernatant to a new plate for analysis.

• LC-MS/MS Analysis: Quantify the amount of remaining parent compound at each time point using a sensitive and specific LC-MS/MS method.

• Data Analysis: Plot the natural logarithm of the percentage of compound remaining versus time. The slope of this line gives the elimination rate constant (k). The in vitro half-life (t₁/₂) is calculated as 0.693 / k.

4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid is a valuable chemical scaffold with significant potential in medicinal chemistry. Its physicochemical profile—characterized by hydrophilicity, multiple ionization sites, and the potential for tautomerism—dictates its behavior from the synthesis flask to complex biological systems. The successful application of this compound hinges on the rigorous experimental characterization of its properties. The protocols detailed in this guide for determining solubility, pKa, lipophilicity, and stability provide a robust framework for researchers, enabling the generation of high-quality, reliable data essential for advancing drug discovery and development programs.

References

• BenchChem. (2025). Application Notes and Protocols for Assessing the Metabolic Stability of Pyrimidine Derivatives In Vitro.
• Royal Society of Chemistry. (2019). Supporting Information. RSC.org.
• MDPI. (2024). Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. MDPI.com.
• ECHA. (n.d.). 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid — Chemical Substance Information. ECHA.Europa.eu.
• PMC. (n.d.). Recent Advances in Pyrimidine-Based Drugs. NCBI.nlm.nih.gov.
• PubMed. (2019). Design, synthesis and biological evaluation of 2-(4-alkoxy-3-cyano)phenyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid derivatives as novel xanthine oxidase inhibitors. PubMed.gov.
• Taylor & Francis Online. (2025). Recent advancements of pyrimidine chemistry thriving deeper into drug discovery. TandFonline.com.
• Graphy. (n.d.). Molecular Docking, Synthesis and Anti-diabetic Studies of Pyrimidine Derivatives. Graphy.com.
• IJPSR. (2014). A GREENER CHEMISTRY APPROACH FOR SYNTHESIS OF 4-(4-HYDROXYPHENYL)-6-METHYL-2-OXO-1,2,3,4 TETRAHYDROPYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER. IJPSR.com.
• Sigma-Aldrich. (n.d.). 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid. SigmaAldrich.com.
• RSC Publishing. (2021). Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines. RSC.org.
• Preprints.org. (2024). Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. Preprints.org.
• Scholars Research Library. (2018). Synthesis and Biological Evaluation of N-(4-Fluorophenyl)-6-Methyl-2-Oxo-1, 2, 3, 4-Tetrahydropyrimidine-5-Carboxamides as HIV I. ScholarsResearchLibrary.com.
• PubChem. (n.d.). 2-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid. PubChem.ncbi.nlm.nih.gov.
• MDPI. (2021). A Review of the Analytical Methods for the Determination of 4(5)-Methylimidazole in Food Matrices. MDPI.com.
• MDPI. (2022). Crystal Structure, Hirshfeld Surface Analysis, In-Silico and Antimycotic Investigations of Methyl 6-methyl-4-(4-nitrophenyl)-2-oxo-1,2-dihydropyrimidine-5-carboxylate. MDPI.com.
• Bangladesh Journals Online. (2024). Spectral correlation of synthesized ethyl-4-(subs. phenyl)-6-methyl-2-oxo (or thio)-1, 2, 3, 4-tetrahydropyrimidine-5-carbox. BanglaJOL.info.
• ChEMBL. (n.d.). Design and synthesis of 6-methyl-2-oxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid derivatives as PPARgamma activators. EBI.ac.uk.
• MDPI. (2021). Exploration of Novel Xanthine Oxidase Inhibitors Based on 1,6-Dihydropyrimidine-5-Carboxylic Acids by an Integrated in Silico Study. MDPI.com.
• University of Johannesburg. (n.d.). Synthesis of 6-dialkylaminopyrimidine carboxamide analogues and their anti-tubercular properties. UJ.ac.za.
• Sigma-Aldrich. (n.d.). 6-oxo-1,6-dihydropyrimidine-5-carboxylic acid. SigmaAldrich.com.
• Williams, R. (n.d.). pKa Data Compiled by R. Williams.

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4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid 1H and 13C NMR chemical shifts

In-Depth Technical Guide: 1 H and 13 C NMR Chemical Shift Elucidation of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic Acid

Executive Summary

4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (CAS 1522963-96-7) is a highly versatile heterocyclic scaffold extensively utilized in modern drug discovery, particularly in the design of potent protein kinase modulators and xanthine oxidase inhibitors[1]. For drug development professionals and synthetic chemists, the precise structural elucidation of this pharmacophore via Nuclear Magnetic Resonance (NMR) spectroscopy is a non-negotiable quality control step. This whitepaper provides a comprehensive, causality-driven guide to the 1 H and 13 C NMR chemical shifts of this compound, detailing the structural dynamics, tautomeric equilibria, and self-validating experimental protocols required for flawless spectral acquisition.

Structural Dynamics: Causality in Solvent Selection

Before analyzing chemical shifts, one must understand the structural dynamics of the pyrimidone ring. The molecule exists in a well-documented tautomeric equilibrium between the lactam (6-oxo-1,6-dihydro) and lactim (4-hydroxy) forms.

The Causality of Solvent Choice: The selection of deuterated dimethyl sulfoxide (DMSO- d6​ ) over standard non-polar solvents like chloroform- d (CDCl 3​ ) is dictated by molecular mechanics. The compound possesses multiple hydrogen-bond donors (the carboxylic acid -COOH and the pyrimidone -NH) and acceptors (carbonyl oxygens and basic nitrogens). In non-polar solvents, these moieties engage in extensive intermolecular hydrogen bonding, leading to severe aggregation, poor solubility, and broadened NMR signals.

DMSO- d6​ acts as a potent hydrogen-bond acceptor, effectively disrupting these intermolecular aggregates and yielding sharp, highly resolved resonance signals. Furthermore, the slow proton exchange rate in DMSO- d6​ allows for the direct observation of the labile -NH and -COOH protons, which would otherwise exchange completely and disappear in protic solvents like methanol- d4​ (2)[2].

Quantitative NMR Data and Mechanistic Causality

The following tables summarize the expected chemical shifts based on the electronic environment of the 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid scaffold.

1 H NMR Chemical Shifts (400 MHz, DMSO- d6​ , 298 K)

Position	Shift ( δ , ppm)	Multiplicity	Integration	Assignment Causality
5-COOH	12.80	Broad singlet (br s)	1H	Highly deshielded due to the electron-withdrawing nature of the carbonyl and proton exchange dynamics.
1-NH	12.35	Broad singlet (br s)	1H	Deshielded by the adjacent C2=N and C6=O groups; broadened by the quadrupolar relaxation of the 14 N nucleus.
C2-H	8.15	Singlet (s)	1H	Experiences strong anisotropic deshielding from the heteroaromatic pyrimidine ring current and inductive pull from two flanking nitrogens.
C4-CH 3​	2.42	Singlet (s)	3H	Shifted downfield relative to standard alkanes due to direct attachment to an electron-deficient sp2 hybridized carbon.

13 C NMR Chemical Shifts (100 MHz, DMSO- d6​ , 298 K)

Position	Shift ( δ , ppm)	Type	Assignment Causality
5-COOH	166.3	Quaternary (C=O)	Characteristic chemical shift for a conjugated carboxylic acid carbonyl carbon.
C6	161.5	Quaternary (C=O)	Amide/lactam carbonyl carbon; shielded relative to ketones due to nitrogen lone-pair delocalization.
C4	158.4	Quaternary (C)	Deshielded by the adjacent nitrogen atom and the beta-carbonyl effect.
C2	149.8	Methine (CH)	Flanked by two highly electronegative nitrogen atoms, stripping electron density from the carbon nucleus.
C5	113.8	Quaternary (C)	Unusually shielded for an sp2 carbon. This is a classic manifestation of resonance electron donation from the ring nitrogens (push-pull enamine-like effect) (3)[3].
C4-CH 3​	21.5	Primary (CH 3​ )	Aliphatic methyl carbon attached to a heteroaromatic ring.

Experimental Protocols: A Self-Validating System

To ensure absolute trustworthiness in structural characterization, the NMR acquisition must follow a self-validating protocol. Do not merely execute steps; verify the physical causality at each stage.

Step 1: Sample Preparation

• Action: Weigh precisely 15 mg of 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid and dissolve it in 600 µL of high-purity DMSO- d6​ containing 0.03% v/v Tetramethylsilane (TMS). Transfer to a 5 mm precision NMR tube.

• Causality: The concentration ensures a sufficient signal-to-noise ratio (SNR) for 13 C acquisition within a reasonable timeframe, while TMS provides an absolute zero-point reference.

• Validation Check: Visually inspect the tube. The solution must be perfectly clear. Any particulate matter will cause magnetic susceptibility gradients, ruining the line shape. The presence of the TMS singlet at exactly 0.00 ppm in the final spectrum validates the chemical shift referencing.

Step 2: Instrument Tuning and Matching

• Action: Insert the sample into the spectrometer (e.g., 400 MHz). Perform automated or manual tuning and matching for both the 1 H and 13 C channels.

• Causality: This matches the impedance of the probe to the specific dielectric constant of the sample, maximizing the efficiency of radiofrequency (RF) pulse delivery and signal detection.

• Validation Check: The tuning interface (wobble curve) must show a sharp, centered dip exactly at the Larmor frequency of the respective nuclei.

Step 3: Locking and Shimming

• Action: Lock the magnetic field to the deuterium resonance of DMSO- d6​ . Perform gradient shimming (Z1-Z5) at a stabilized temperature of 298 K.

• Causality: Locking compensates for superconducting magnet drift over time. Shimming homogenizes the magnetic field across the sample volume, which is critical for resolving fine scalar couplings.

• Validation Check: The residual DMSO- d6​ pentet must appear at exactly 2.50 ppm in the 1 H spectrum. The line shape of the TMS peak must have a width at half-height ( W1/2​ ) of < 1.0 Hz.

Step 4: Data Acquisition

• Action:

  • 1 H NMR: Acquire with a 30° flip angle, a 2-second relaxation delay ( D1​ ), and 16 scans.

  • 13 C NMR: Acquire with proton decoupling (WALTZ-16), a 2-second D1​ , and a minimum of 1024 scans.

• Causality: A 2-second D1​ ensures sufficient longitudinal relaxation ( T1​ ) for accurate integration of the 1 H signals. Proton decoupling collapses the 13 C multiplets into singlets, artificially enhancing the SNR via the Nuclear Overhauser Effect (NOE).

• Validation Check: The integration ratio of the 1 H signals (CH 3​ : C2-H : NH : COOH) must mathematically resolve to exactly 3:1:1:1. Any deviation indicates incomplete relaxation, impurities, or tautomeric line broadening.

Workflow Visualization

The following diagram maps the logical progression of the self-validating NMR workflow, highlighting the critical transition from physical preparation to structural confirmation.

Fig 1: Self-validating NMR workflow for pyrimidone structural elucidation.

References

• Vertex Pharmaceuticals Inc. (2021). Pyridone compounds and methods of use in the modulation of a protein kinase (Patent No. WO2021062245A1). World Intellectual Property Organization.
• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 14(3), 614-620.
• Chemistry LibreTexts. (2023). Interpreting C-13 NMR Spectra.

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Mechanism of action of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid in biological assays

An In-Depth Technical Guide to the Mechanism of Action of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic Acid and its Derivatives in Biological Assays

Authored by: A Senior Application Scientist

Introduction

The landscape of therapeutic intervention for metabolic disorders is in a constant state of evolution, with a significant focus on the development of novel small molecules that can modulate key enzymatic pathways with high specificity and efficacy. Within this context, derivatives of 6-oxo-1,6-dihydropyrimidine-5-carboxylic acid have emerged as a promising class of compounds, demonstrating significant potential in the management of hyperuricemia and related conditions such as gout.[1][2] This technical guide provides a comprehensive overview of the mechanism of action of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid and its analogues, with a primary focus on their role as inhibitors of xanthine oxidase. We will delve into the molecular interactions, structure-activity relationships, and the key biological assays utilized to characterize their therapeutic potential.

Molecular Mechanism of Action: Targeting Xanthine Oxidase

The principal biological target of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid derivatives is xanthine oxidase (XO), a critical enzyme in the purine catabolism pathway.[3][4] XO catalyzes the oxidation of hypoxanthine to xanthine and subsequently xanthine to uric acid. Elevated levels of uric acid in the blood (hyperuricemia) can lead to the deposition of monosodium urate crystals in joints and tissues, resulting in the painful inflammatory condition known as gout. By inhibiting XO, these compounds effectively reduce the production of uric acid, offering a direct therapeutic strategy for hyperuricemia.[1][2]

Inhibition Kinetics and Binding Interactions

Kinetic studies, such as Lineweaver-Burk plot analysis, have revealed that representative compounds from this class act as mixed-type inhibitors of xanthine oxidase.[1][2] This indicates that they can bind to both the free enzyme and the enzyme-substrate complex, albeit with different affinities.

Molecular docking and computational studies have provided valuable insights into the binding modes of these dihydropyrimidine derivatives within the active site of xanthine oxidase.[3][4] These inhibitors typically occupy the active site pocket and form a network of interactions with key amino acid residues. Common interactions include:

• Hydrogen Bonding: The carboxylic acid moiety and the oxo group of the pyrimidine ring are often involved in forming hydrogen bonds with residues such as Arginine (Arg880) and Asparagine (Asn768).[3][4]

• π-π Stacking and Hydrophobic Interactions: The aromatic rings of the scaffold and its substituents can engage in π-π stacking and hydrophobic interactions with residues like Phenylalanine (Phe914, Phe1009) and Threonine (Thr1010).[3][4]

These interactions collectively contribute to the potent and specific inhibition of xanthine oxidase by this class of compounds.

Signaling Pathway: Purine Catabolism and Xanthine Oxidase Inhibition

The following diagram illustrates the purine catabolism pathway and the point of intervention for 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid derivatives.

Caption: Inhibition of Xanthine Oxidase in the Purine Catabolism Pathway.

Structure-Activity Relationship (SAR) Analysis

The inhibitory potency of 6-oxo-1,6-dihydropyrimidine-5-carboxylic acid derivatives against xanthine oxidase is significantly influenced by the nature and position of substituents on the core scaffold. Structure-activity relationship (SAR) studies have elucidated several key trends.[1][3]

Position of Substitution	Effect on Activity	Rationale
4-Position (Pyrimidine Ring)	A methyl group can decrease potency.[1]	Steric hindrance may disrupt optimal binding in the active site.
2-Position (Pyrimidine Ring)	Substitution with various aryl groups is common and crucial for activity.[3]	These groups often engage in key hydrophobic and π-π stacking interactions.
6-Position (Pyrimidine Ring)	An oxo group is generally present; replacement with an imino group can maintain or enhance potency.[1]	This position is critical for hydrogen bonding interactions.
5-Position (Pyrimidine Ring)	The carboxylic acid is a key feature for potent inhibition.[5]	It acts as a strong hydrogen bond acceptor and contributes significantly to binding affinity.

Experimental Protocols for Biological Evaluation

The characterization of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid derivatives as xanthine oxidase inhibitors involves a series of well-defined in vitro and in vivo assays.

Experimental Workflow

The following diagram outlines the typical workflow for the evaluation of these compounds.

Caption: General Experimental Workflow for Inhibitor Evaluation.

In Vitro Xanthine Oxidase Inhibition Assay

Objective: To determine the in vitro inhibitory activity (IC50) of the test compounds against xanthine oxidase.

Principle: The assay measures the production of uric acid from the substrate xanthine by xanthine oxidase. The formation of uric acid is monitored spectrophotometrically by the increase in absorbance at 295 nm.

Materials:

• Xanthine oxidase (from bovine milk)

• Xanthine

• Phosphate buffer (pH 7.5)

• Test compounds

• 96-well UV-transparent microplate

• Microplate reader

Procedure:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

• In a 96-well plate, add phosphate buffer, the test compound at various concentrations, and xanthine oxidase solution.

• Pre-incubate the mixture at a specified temperature (e.g., 25°C) for a defined period (e.g., 15 minutes).

• Initiate the enzymatic reaction by adding the substrate, xanthine.

• Immediately measure the absorbance at 295 nm at regular intervals for a set duration (e.g., 10 minutes) using a microplate reader.

• Calculate the rate of uric acid formation for each concentration of the test compound.

• The percentage of inhibition is calculated relative to a control without the inhibitor.

• The IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

In Vivo Potassium Oxonate-Induced Hyperuricemia Model

Objective: To evaluate the in vivo efficacy of the test compounds in reducing serum uric acid levels in a hyperuricemic animal model.

Principle: Potassium oxonate is a uricase inhibitor that, when administered to animals, leads to an accumulation of uric acid in the blood, thereby inducing a state of hyperuricemia.

Animals: Male Kunming mice or Sprague-Dawley rats are commonly used.

Procedure:

• Acclimatize the animals for a week before the experiment.

• Divide the animals into several groups: a normal control group, a hyperuricemic model group, positive control groups (e.g., allopurinol or febuxostat), and test compound groups at different doses.

• Induce hyperuricemia in all groups except the normal control by intraperitoneal injection of potassium oxonate.

• One hour after potassium oxonate administration, orally administer the vehicle, positive control drugs, or test compounds to their respective groups.

• After a specified time (e.g., 1-2 hours) post-drug administration, collect blood samples from the animals.

• Separate the serum by centrifugation.

• Measure the serum uric acid concentration using a commercial uric acid assay kit.

• Compare the serum uric acid levels of the test compound-treated groups with the hyperuricemic model group to determine the in vivo hypouricemic effect.

Quantitative Data Summary

Derivatives of 6-oxo-1,6-dihydropyrimidine-5-carboxylic acid have demonstrated potent in vitro inhibitory activity against xanthine oxidase, with some compounds exhibiting IC50 values in the nanomolar range, comparable to the clinically used drug febuxostat.[1]

Compound Type	In Vitro XO IC50 Range (µM)	In Vivo Efficacy	Reference
2-(4-alkoxy-3-cyano)phenyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acids	0.0181 - 0.5677	Significant reduction in serum uric acid levels in rats	[1]
2-[4-alkoxy-3-(1H-tetrazol-1-yl) phenyl]-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid derivatives	0.0288 - 0.629	Effective in reducing serum uric acid levels in a rat model	[2]

Conclusion

4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid and its derivatives represent a robust and promising scaffold for the development of novel xanthine oxidase inhibitors. Their well-defined mechanism of action, characterized by mixed-type inhibition and specific interactions within the enzyme's active site, provides a solid foundation for rational drug design. The extensive structure-activity relationship studies have guided the optimization of these compounds, leading to analogues with potent in vitro and in vivo activity. The established biological assays, from in vitro enzymatic inhibition to in vivo hyperuricemia models, provide a clear pathway for the preclinical evaluation of these promising therapeutic agents for the management of hyperuricemia and gout. Further research into the ADME (Absorption, Distribution, Metabolism, and Excretion) and toxicological profiles of lead compounds will be crucial for their advancement into clinical development.

References

• Design, synthesis and biological evaluation of 2-(4-alkoxy-3-cyano)phenyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid derivatives as novel xanthine oxidase inhibitors. European Journal of Medicinal Chemistry. [Link]

• Exploration of Novel Xanthine Oxidase Inhibitors Based on 1,6-Dihydropyrimidine-5-Carboxylic Acids by an Integrated in Silico Study. International Journal of Molecular Sciences. [Link]

• Synthesis and Biological Evaluation of N-(4-Fluorophenyl)-6-Methyl-2-Oxo-1, 2, 3, 4-Tetrahydropyrimidine-5-Carboxamides as HIV I. Der Pharmacia Lettre. [Link]

• A GREENER CHEMISTRY APPROACH FOR SYNTHESIS OF 4-(4-HYDROXYPHENYL)-6-METHYL-2-OXO-1,2,3,4 TETRAHYDROPYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. [Link]

• A GREENER CHEMISTRY APPROACH FOR SYNTHESIS OF 4-(4-HYDROXYPHENYL)-6- METHYL-2-OXO-1,2,3,4 TETRAHYDROPYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER D. Jagwani* and P. Joshi Medi-Caps Group of Institutions, Pigdamber, Rau, Indore- 453331, Madhya Pradesh, India. Semantic Scholar. [Link]

• Design and synthesis of 6-methyl-2-oxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid derivatives as PPARγ activators. ResearchGate. [Link]

• 4,5-Dihydroxypyrimidine methyl carboxylates, carboxylic acids, and carboxamides as inhibitors of human cytomegalovirus pUL89 endonuclease. RSC Medicinal Chemistry. [Link]

• Targeting the subpocket in xanthine oxidase: Design, synthesis, and biological evaluation of 2-[4-alkoxy-3-(1H-tetrazol-1-yl) phenyl]-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid derivatives. European Journal of Medicinal Chemistry. [Link]

• Exploration of Novel Xanthine Oxidase Inhibitors Based on 1,6-Dihydropyrimidine-5-Carboxylic Acids by an Integrated in Silico Study. PubMed. [Link]

• Crystal Structure, Hirshfeld Surface Analysis, In-Silico and Antimycotic Investigations of Methyl 6-methyl-4-(4-nitrophenyl)-2-oxo-1,2-dihydropyrimidine-5-carboxylate. MDPI. [Link]

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An In-depth Technical Guide to the Solubility Profile of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic Acid in Organic Solvents

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the anticipated solubility characteristics of 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid and a detailed protocol for the experimental determination of its solubility in a range of common organic solvents. This document is intended for researchers, scientists, and professionals in drug development who require a thorough understanding of the physicochemical properties of this compound for applications in synthesis, formulation, and biological screening. While specific experimental solubility data for this compound is not widely published, this guide synthesizes information on structurally related pyrimidine derivatives and established methodologies to provide a robust framework for its characterization.

Introduction: The Significance of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic Acid and its Solubility

4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid is a heterocyclic compound featuring a pyrimidine core, a functionality of significant interest in medicinal chemistry. Pyrimidine derivatives are known to exhibit a wide spectrum of biological activities, serving as key building blocks in the development of novel therapeutics, including antiviral and anticancer agents.[1][2][3][4] The solubility of an active pharmaceutical ingredient (API) is a critical physicochemical parameter that profoundly influences its bioavailability, formulation, and overall therapeutic efficacy.[5][6] A comprehensive understanding of the solubility profile in various organic solvents is therefore paramount for its successful development and application.

This guide will delve into the theoretical considerations for the solubility of 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid based on its molecular structure and provide a detailed, field-proven experimental workflow for the accurate determination of its solubility.

Predicted Solubility Profile: A Theoretical Assessment

The molecular structure of 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid, with its carboxylic acid and lactam functionalities, suggests a molecule with the capacity for both hydrogen bond donation and acceptance. This indicates a predisposition for solubility in polar solvents. The presence of the methyl group may slightly enhance its solubility in less polar environments compared to its unsubstituted counterpart.

Based on data for structurally similar compounds like pyrimidine-4-carboxylic acid, which is reported to be soluble in polar aprotic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), and to a lesser extent in polar protic solvents like ethanol, a similar trend can be anticipated for the target compound.[7] The solubility is expected to be influenced by the solvent's polarity, hydrogen bonding capacity, and dielectric constant.

Experimental Determination of Solubility: A Step-by-Step Protocol

The following section outlines a robust and reliable method for determining the equilibrium solubility of 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid in various organic solvents. The shake-flask method is presented as the gold standard due to its accuracy and reliability in achieving thermodynamic equilibrium.[6][8]

Materials and Equipment

• 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (purity ≥98%)

• Selected organic solvents (HPLC grade or equivalent):

  • Polar Protic: Methanol, Ethanol, Isopropanol

  • Polar Aprotic: Acetonitrile, Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF)

  • Non-polar: Toluene, Hexane

• Analytical balance (± 0.01 mg)

• Vortex mixer

• Thermostatically controlled shaker or incubator

• Centrifuge

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

• Scintillation vials or other suitable containers

Experimental Workflow

The experimental workflow for solubility determination can be visualized as follows:

Figure 1: Experimental workflow for the determination of equilibrium solubility using the shake-flask method.

Detailed Protocol

• Preparation of Solvent Systems: Prepare a sufficient volume of each organic solvent to be tested.

• Sample Preparation:

  • Add an excess amount of 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid to a series of vials. The excess is crucial to ensure that a saturated solution is achieved. A visual confirmation of undissolved solid should be present at the end of the equilibration period.

  • Accurately add a known volume (e.g., 2 mL) of the selected organic solvent to each vial.

• Equilibration:

  • Securely cap the vials and vortex thoroughly for 1-2 minutes to facilitate initial mixing.

  • Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C) and agitate for a predetermined period (typically 24 to 48 hours) to allow the system to reach equilibrium. The time required for equilibration should be determined empirically.

• Phase Separation:

  • After equilibration, visually inspect the vials to confirm the presence of undissolved solid.

  • Centrifuge the vials at a high speed (e.g., 10,000 rpm for 10 minutes) to pellet the undissolved solid.

  • Carefully withdraw an aliquot of the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining solid particles. This step is critical to avoid overestimation of solubility.[5]

• Analysis:

  • Accurately dilute a known volume of the clear filtrate with a suitable solvent (often the mobile phase of the HPLC method) to bring the concentration within the linear range of the analytical method.

  • Quantify the concentration of 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid in the diluted sample using a validated HPLC method. A calibration curve prepared with known concentrations of the compound should be used for accurate quantification.

• Data Calculation:

  • Calculate the solubility (S) using the following formula: S (mg/mL) = (Concentration from HPLC (mg/mL) x Dilution Factor)

  • Perform each experiment in triplicate to ensure the reproducibility of the results.

Data Presentation and Interpretation

The experimentally determined solubility data should be presented in a clear and concise tabular format to facilitate comparison across different solvents.

Table 1: Experimentally Determined Solubility of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic Acid at 25 °C

Solvent Class	Solvent	Dielectric Constant (approx.)	Solubility (mg/mL) (Mean ± SD, n=3)
Polar Protic	Methanol	32.7	To be determined
Ethanol	24.5	To be determined
Isopropanol	19.9	To be determined
Polar Aprotic	Acetonitrile	37.5	To be determined
DMSO	46.7	To be determined
DMF	36.7	To be determined
Non-polar	Toluene	2.4	To be determined
Hexane	1.9	To be determined

The relationship between solvent properties and the resulting solubility can be visualized to aid in the interpretation of the data.

Figure 2: Logical relationship between solute and solvent properties influencing solubility.

Conclusion

References

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• Bergström, C. A. S. (2005). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications. [Link]

• Babu, A. R. S., & Yalkowsky, S. H. (2011). Experimental and Computational Methods Pertaining to Drug Solubility. In Drug Discovery and Development-Present and Future. IntechOpen.

• Baluja, S., Nandha, K., & Ramavat, P. (2016). Solubility of pyrimidine derivatives in different organic solvents at different temperatures. World Scientific News, 44, 13-34. [Link]

• Wang, S., et al. (2019). Design, synthesis and biological evaluation of 2-(4-alkoxy-3-cyano)phenyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid derivatives as novel xanthine oxidase inhibitors. European Journal of Medicinal Chemistry, 181, 111576. [Link]

• ECHA. 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid. [Link]

• Baluja, S. (2018). Physicochemical properties of some pyrimidine derivatives in some organic solvents. Journal of Analytical & Pharmaceutical Research, 7(5), 540-546. [Link]

• Jagwani, D., & Joshi, P. (2015). A greener chemistry approach for synthesis of 4-(4-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4 tetrahydropyrimidine-5-carboxylic acid ethyl ester. International Journal of Pharmaceutical Sciences and Research, 5(12), 5548.
• Wadhwa, P., et al. (2018). Synthesis and Biological Evaluation of N-(4-Fluorophenyl)-6-Methyl-2-Oxo-1, 2, 3, 4-Tetrahydropyrimidine-5-Carboxamides as HIV I. Der Pharmacia Lettre, 10(4), 100-114.

• Jagwani, D., & Joshi, P. (2014). A GREENER CHEMISTRY APPROACH FOR SYNTHESIS OF 4-(4-HYDROXYPHENYL)-6-METHYL-2-OXO-1,2,3,4 TETRAHYDROPYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER. International Journal of Pharmaceutical Sciences and Research. [Link]

• ChemBK. 6-METHYL-2-OXO-4-PHENYL-1,2,3,4-TETRAHYDRO-PYRIMIDINE-5-CARBOXYLIC ACID, ETHYL ESTER. [Link]

• Royal Society of Chemistry. Supporting Information. [Link]

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A Technical Guide to the Thermodynamic Stability Assessment of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The intrinsic stability of an active pharmaceutical ingredient (API) is a cornerstone of drug development, directly influencing its safety, efficacy, and shelf-life. This guide provides a comprehensive framework for evaluating the thermodynamic stability of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid, a heterocyclic compound with potential as a scaffold in medicinal chemistry. We delve into the foundational principles of chemical stability and present a multi-faceted experimental approach, integrating thermal analysis techniques—Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA)—with systematic forced degradation studies. Detailed, field-proven protocols are provided to empower researchers to identify potential degradation pathways and establish a robust stability profile, in alignment with international regulatory expectations.

Introduction: The Critical Role of Stability

4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (CAS 1522963-96-7) belongs to the pyrimidine class of heterocyclic compounds, which are foundational structures in numerous therapeutic agents and biological molecules.[1][2] The thermodynamic stability of such a molecule is not an abstract concept; it is a critical determinant of its viability as a drug candidate. An unstable compound can degrade during manufacturing, storage, or administration, leading to a loss of potency, the formation of potentially toxic impurities, and altered bioavailability.

Therefore, a thorough understanding of a molecule's inherent stability is mandated by regulatory bodies like the FDA and EMA, as outlined in the International Council for Harmonisation (ICH) guidelines, specifically ICH Q1A(R2).[3][4] This guide serves as a detailed roadmap for the systematic evaluation of the thermodynamic stability of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid, enabling the early identification of liabilities and informing formulation and packaging strategies.

Foundational Stability Assessment: Thermal Analysis

Thermal analysis techniques provide a direct measure of a material's response to heat, offering a first look at its intrinsic solid-state stability.[5] They are indispensable for identifying the temperatures at which physical and chemical changes occur.

Differential Scanning Calorimetry (DSC)

Principle: DSC measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[6] It precisely identifies thermal events such as melting, crystallization, and decomposition, which appear as endothermic or exothermic peaks on a thermogram.[7]

Causality: For a crystalline solid like 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid, the melting point is a key indicator of purity. A sharp, well-defined melting peak suggests high purity. More importantly, the onset temperature of any exothermic event following the melt can signify the beginning of thermal decomposition. This information is crucial for determining the maximum temperature for safe handling, milling, and storage.[8]

Experimental Protocol: DSC Analysis

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g., Indium).

• Sample Preparation: Accurately weigh 2-5 mg of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid into a clean aluminum DSC pan.

• Sealing: Hermetically seal the pan to prevent mass loss before decomposition. Prepare an empty, sealed pan as the reference.

• Analysis Program: Place both pans in the DSC cell. Heat the sample at a constant rate, typically 10°C/min, under a nitrogen purge (20-50 mL/min) from ambient temperature to a temperature beyond any expected decomposition (e.g., 350°C).

• Data Interpretation: Analyze the resulting thermogram to determine the onset temperature of melting (T_onset), the peak melting temperature (T_peak), the enthalpy of fusion (ΔH_fus), and the onset temperature of any decomposition exotherms.

Thermogravimetric Analysis (TGA)

Principle: TGA measures the change in a sample's mass as a function of temperature or time in a controlled atmosphere.[9] It quantifies mass loss associated with processes like dehydration, desolvation, or thermal decomposition.[10]

Causality: TGA complements DSC by directly measuring mass loss. While DSC shows the energy change, TGA confirms that this change is due to the sample breaking down and releasing volatile fragments.[11] The temperature at which significant mass loss begins is a critical indicator of thermal stability.[12] For a new chemical entity, this data helps establish its upper temperature limit for processing and storage.

Experimental Protocol: TGA Analysis

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature.

• Sample Preparation: Accurately weigh 5-10 mg of the compound into a tared TGA pan (ceramic or platinum).

• Analysis Program: Place the pan onto the TGA balance. Heat the sample at a constant rate of 10°C/min under a nitrogen purge from ambient temperature to a point of complete decomposition (e.g., 600°C).

• Data Interpretation: Plot the percentage of initial mass versus temperature. Determine the onset temperature of decomposition, defined as the temperature at which significant mass loss begins.

Parameter	Typical Value (Hypothetical)	Significance
DSC Melting Point (T_peak)	250 - 260 °C	Indicator of purity and solid-state form.
DSC Decomposition (T_onset)	> 270 °C	Onset of exothermic decomposition; maximum short-term temperature exposure.
TGA Mass Loss Onset	~ 275 °C	Confirms thermal decomposition temperature with quantifiable mass loss.
Residual Mass at 600 °C	< 1%	Indicates complete decomposition without forming non-volatile inorganic residue.
Table 1: Hypothetical summary of thermal analysis data for 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid.

Chemical Stability Profile: Forced Degradation Studies

While thermal analysis probes solid-state stability, forced degradation (or stress testing) investigates the intrinsic chemical stability of a molecule in the presence of common external stressors.[13] These studies are the cornerstone of developing and validating a stability-indicating analytical method, as mandated by ICH guidelines.[14][15] The goal is to induce a target degradation of 5-20%, which is sufficient to detect and identify primary degradation products without destroying the molecule entirely.[16][17]

The Analytical Workhorse: Stability-Indicating HPLC Method

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is one that can accurately quantify the decrease of the active drug and simultaneously detect the increase of degradation products, with no co-elutions.[18] Developing such a method is a prerequisite for interpreting forced degradation results.

Workflow for Stability Assessment

The overall process for assessing thermodynamic stability is a systematic workflow that integrates stress testing with analytical evaluation.

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• 4. ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
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• 18. irjpms.com [irjpms.com]

Protocols & Analytical Methods

The Pivotal Role of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic Acid in Modern Drug Discovery

An In-Depth Technical Guide for Researchers and Drug Development Professionals

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous natural and synthetic compounds with a broad spectrum of biological activities.[1] Its inherent ability to engage in various biological interactions has made it a "privileged scaffold" in the quest for novel therapeutic agents. Within this esteemed class of compounds, 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid emerges as a particularly versatile precursor, offering a unique combination of reactive sites for chemical modification and a core structure amenable to targeting a diverse array of biological targets, from enzymes to receptors. This guide provides a comprehensive overview of its synthesis, derivatization, and application in drug discovery, complete with detailed protocols and mechanistic insights.

The Strategic Advantage of the 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic Acid Scaffold

The structural features of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid make it an ideal starting point for the development of compound libraries. The carboxylic acid group at the 5-position serves as a prime handle for derivatization, most commonly through amide bond formation, allowing for the introduction of a wide range of substituents to explore the chemical space around a biological target. The pyrimidine core itself, with its nitrogen atoms and the oxo group, provides opportunities for hydrogen bonding and other non-covalent interactions within a protein's active site. The methyl group at the 4-position can also play a role in dictating selectivity and potency.

Synthesis of the Precursor: A Two-Step Approach

The synthesis of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid is efficiently achieved through a two-step process, beginning with the well-established Biginelli reaction to form the corresponding ethyl ester, followed by hydrolysis to yield the target carboxylic acid.

Step 1: Synthesis of Ethyl 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate via the Biginelli Reaction

The Biginelli reaction is a one-pot, three-component condensation reaction that provides straightforward access to dihydropyrimidinones.[2][3][4][5] In this protocol, ethyl acetoacetate, acetaldehyde, and urea are condensed under acidic conditions to yield the ethyl ester of the target molecule.

Experimental Protocol: Biginelli Condensation

Materials:

• Ethyl acetoacetate

• Acetaldehyde

• Urea

• Ethanol (absolute)

• Concentrated Hydrochloric Acid (HCl)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Ice bath

• Büchner funnel and flask

• Filter paper

Procedure:

• In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine ethyl acetoacetate (0.1 mol, 13.0 g), acetaldehyde (0.1 mol, 4.4 g), and urea (0.15 mol, 9.0 g) in 100 mL of absolute ethanol.

• To this stirred suspension, carefully add a catalytic amount of concentrated hydrochloric acid (0.5 mL).

• Heat the reaction mixture to reflux with continuous stirring for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After completion of the reaction, cool the mixture to room temperature and then place it in an ice bath for 30 minutes to facilitate precipitation of the product.

• Collect the solid product by vacuum filtration using a Büchner funnel, wash with cold ethanol (2 x 20 mL), and then with diethyl ether (20 mL).

• Dry the product in a vacuum oven at 50 °C to a constant weight.

Expected Yield: 60-70% Characterization: The product can be characterized by ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Causality Behind Experimental Choices:

• Ethanol as Solvent: Provides good solubility for the reactants and is relatively easy to remove after the reaction.

• Acid Catalyst (HCl): The acid catalyzes the initial condensation between acetaldehyde and urea, as well as the subsequent cyclization and dehydration steps.

• Excess Urea: Using a slight excess of urea helps to drive the reaction to completion.

• Cooling and Washing: Cooling the reaction mixture maximizes the precipitation of the product, and washing with cold ethanol removes unreacted starting materials and soluble impurities.

Workflow for the Synthesis of the Precursor

Caption: Synthesis of the target precursor via a two-step reaction sequence.

Step 2: Hydrolysis of the Ethyl Ester to the Carboxylic Acid

The ethyl ester obtained from the Biginelli reaction is then hydrolyzed to the corresponding carboxylic acid. Base-catalyzed hydrolysis is a common and effective method for this transformation.

Experimental Protocol: Ester Hydrolysis

Materials:

• Ethyl 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate

• Sodium Hydroxide (NaOH)

• Ethanol

• Water

• Hydrochloric Acid (1 M)

• pH paper or pH meter

• Round-bottom flask

• Magnetic stirrer with heating

• Rotary evaporator

• Büchner funnel and flask

• Filter paper

Procedure:

• Dissolve Ethyl 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate (0.05 mol) in a mixture of ethanol (50 mL) and water (50 mL) in a 250 mL round-bottom flask.

• Add a solution of sodium hydroxide (0.1 mol, 4.0 g) in water (20 mL) to the flask.

• Heat the mixture to 50-60 °C and stir for 2-4 hours, monitoring the reaction by TLC until the starting material is consumed.

• After the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure using a rotary evaporator.

• Dilute the remaining aqueous solution with water (50 mL) and cool in an ice bath.

• Carefully acidify the solution to pH 2-3 by the dropwise addition of 1 M hydrochloric acid. A precipitate will form.

• Stir the suspension in the ice bath for 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration, wash with cold water until the washings are neutral, and then dry in a vacuum oven at 60 °C.

Expected Yield: 85-95% Characterization: The final product can be characterized by ¹H NMR, ¹³C NMR, IR spectroscopy, and melting point analysis.

Causality Behind Experimental Choices:

• Mixed Solvent System (Ethanol/Water): Ensures solubility of both the ester (more soluble in ethanol) and the hydroxide salt intermediate (soluble in water).

• Excess NaOH: Drives the hydrolysis reaction to completion.

• Acidification: Protonates the carboxylate salt to precipitate the desired carboxylic acid, which is generally less soluble in acidic aqueous media.

• Cold Water Wash: Removes inorganic salts (like NaCl) formed during neutralization.

Application as a Precursor in Drug Discovery: Derivatization and Biological Activity

The true value of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid lies in its utility as a scaffold for generating libraries of diverse compounds for biological screening. The carboxylic acid functionality is readily converted to amides, esters, and other derivatives.

Amide Coupling: A Gateway to Chemical Diversity

Amide bond formation is one of the most widely used reactions in medicinal chemistry due to the stability of the resulting amide bond and the vast commercial availability of amines.[6][7] Coupling reagents such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in combination with an activator like 1-Hydroxybenzotriazole (HOBt) are commonly employed to facilitate this transformation under mild conditions.[8][9]

Experimental Protocol: Amide Coupling

Materials:

• 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

• A primary or secondary amine of choice

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF, anhydrous)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

Procedure:

• In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (1.0 eq) and HOBt (1.2 eq) in anhydrous DMF.

• Add EDC (1.2 eq) to the solution and stir at room temperature for 30 minutes to activate the carboxylic acid.

• In a separate flask, dissolve the desired amine (1.1 eq) and DIPEA (2.0 eq) in a minimal amount of DMF.

• Add the amine solution dropwise to the activated carboxylic acid mixture.

• Stir the reaction at room temperature for 12-24 hours. Monitor the reaction by TLC.

• Upon completion, dilute the reaction mixture with DCM and wash with saturated aqueous sodium bicarbonate solution (2x), followed by brine (1x).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the desired amide derivative.

Causality Behind Experimental Choices:

• EDC/HOBt: This combination forms a highly reactive HOBt ester intermediate, which readily reacts with the amine. HOBt also helps to suppress side reactions and racemization (if chiral amines are used).[8]

• DIPEA: A non-nucleophilic base used to neutralize any hydrochloride salts present (e.g., from EDC.HCl) and to scavenge the acid produced during the reaction.

• Anhydrous Conditions: EDC and the activated intermediates are sensitive to moisture, so anhydrous solvents and an inert atmosphere are crucial for high yields.

General Workflow for Derivatization and Screening

Caption: A typical drug discovery workflow utilizing the precursor.

Biological Applications of Derivatives

Derivatives of the 6-oxo-1,6-dihydropyrimidine-5-carboxylic acid scaffold have shown promise in a variety of therapeutic areas.

Table 1: Examples of Biological Activities of 6-Oxo-1,6-dihydropyrimidine-5-carboxylic Acid Derivatives

Derivative Class	Therapeutic Target/Application	Reference
2-Aryl substituted derivatives	Xanthine Oxidase Inhibitors (for Gout)	[10]
4-Aryl substituted carboxamides	HIV-1 Integrase Inhibitors	[11]
Various substituted carboxamides	Anti-inflammatory Agents (COX-2 inhibitors)	[12][13]
Fused pyrimidine systems	Anticancer Agents	[14]
Tetrahydropyrimidine derivatives	Anticancer Agents	[15]

Anticancer Activity: The pyrimidine core is a well-established pharmacophore in oncology. Derivatives of this scaffold can be designed to target various protein kinases, which are often dysregulated in cancer. The diverse substituents introduced via amide coupling can be tailored to fit into the ATP-binding pocket of specific kinases, leading to potent and selective inhibition.

Anti-inflammatory Activity: Chronic inflammation is implicated in numerous diseases. Cyclooxygenase (COX) enzymes are key targets for anti-inflammatory drugs. The structural features of the dihydropyrimidine core are suitable for designing selective COX-2 inhibitors, which can offer anti-inflammatory effects with a reduced risk of gastrointestinal side effects compared to non-selective NSAIDs.[12][16]

Antiviral Activity: As demonstrated by derivatives targeting HIV-1 integrase, the scaffold can be adapted to inhibit viral enzymes that are crucial for replication. The ability to readily modify the periphery of the molecule allows for optimization of interactions with the viral protein's active site.[11]

Conclusion and Future Perspectives

4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid represents a highly valuable and versatile precursor in the field of drug discovery. Its straightforward synthesis and the ease of derivatization, particularly through amide coupling, provide a robust platform for the generation of large and diverse compound libraries. The demonstrated biological activities of its derivatives across multiple therapeutic areas, including oncology, inflammation, and infectious diseases, underscore the potential of this scaffold. Future research will likely focus on exploring novel derivatization strategies, employing computational methods to guide the design of more potent and selective inhibitors, and expanding the range of biological targets for which this privileged scaffold can be utilized.

References

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• Wang, H.-Y. (2010). Ethyl 4-(furan-2-yl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 66(11), o2835.
• Ar-Razy, H., et al. (2017). Ethyl (E)-4-(2,4-Dimethoxyphenyl)-6-(2,4-dimethoxystyryl)
• Halim, M. E., et al. (2024). Spectral correlation of synthesized ethyl-4-(subs. phenyl)-6-methyl-2-oxo (or thio)-1, 2, 3, 4-tetrahydropyrimidine-5-carbox. Bangladesh Journal of Scientific and Industrial Research, 59(4), 223-230.
• Karapetyan, G., et al. (2019). A Four Component Biginelli's Reaction, New Opportunities for Synthesis of Functionalized Pyrimidines. Biomedical Journal of Scientific & Technical Research, 14(5).
• Mao, Q., et al. (2019). Design, synthesis and biological evaluation of 2-(4-alkoxy-3-cyano)phenyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid derivatives as novel xanthine oxidase inhibitors. European Journal of Medicinal Chemistry, 181, 111558.
• Wadhwa, P., et al. (2018). Synthesis and Biological Evaluation of N-(4-Fluorophenyl)-6-Methyl-2-Oxo-1, 2, 3, 4-Tetrahydropyrimidine-5-Carboxamides as HIV I. Der Pharmacia Lettre, 10(4), 100-114.
• HepatoChem, Inc. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents.
• Rajeswari, C., et al. (2023). Synthesis, Structural, Spectral Studies and Activity Studies of 6-Methyl-4-(3-Nitro-Phenyl)-2-Oxo-1,2,3,4 Tetrahydropyrimidine-5-Carboxylic Acid Ethyl Ester Catalyzed Using BF3-OEt2.
• Patil, P., et al. (2021). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 79, 153235.
• Chemistry Steps. (2025). Amides from Carboxylic Acids-DCC and EDC Coupling.
• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.
• Shaliyeva, V., et al. (2020). Molecular Structure, Frontier Molecular Orbitals, MESP and UV–Visible Spectroscopy Studies of Ethyl 4-(3,4-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate: A Theoretical and Experimental Appraisal. Journal of Molecular Structure, 1224, 129023.
• Singh, R., et al. (2022). Process optimization for acid-amine coupling: a catalytic approach. International Journal of Industrial Chemistry, 13(2), 133-144.
• Ali, E. A. R. (2018). Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review. International Journal of Scientific & Engineering Research, 9(8), 131-147.
• Płazińska, A., et al. (2023). Pyrimidine Derivatives as Selective COX-2 Inhibitors with Anti-Inflammatory and Antioxidant Properties. International Journal of Molecular Sciences, 24(13), 10892.
• Al-Warhi, T., et al. (2023). New Pyrimidine-5-Carbonitriles as COX-2 Inhibitors: Design, Synthesis, Anticancer Screening, Molecular Docking, and In Silico ADME Profile Studies. Molecules, 28(13), 5038.
• Jagwani, D., & Joshi, P. (2014). A GREENER CHEMISTRY APPROACH FOR SYNTHESIS OF 4-(4-HYDROXYPHENYL)-6-METHYL-2-OXO-1,2,3,4 TETRAHYDROPYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER. International Journal of Pharmaceutical Sciences and Research, 5(12), 5548-5555.
• Glavaš, M., et al. (2024). Design, Synthesis and Biological Activity of Novel Methoxy- and Hydroxy-Substituted N-Benzimidazole-Derived Carboxamides. Molecules, 29(9), 2108.
• Kamal, A., et al. (2014). 5-((1-Aroyl-1H-indol-3-yl)methylene)-2-thioxodihydropyrimidine-4,6(1H,5H)-diones as potential anticancer agents with anti-inflammatory properties. Bioorganic & Medicinal Chemistry Letters, 24(15), 3469-3474.
• Holota, S., et al. (2021). Synthesis, anti-inflammatory activity and molecular docking studies of 1,4,5,6- tetrahydropyrimidine-2-carboxamides. Pharmaceutical Sciences, 27(4), 541-552.
• Shinde, S. D., & Shingare, M. S. (2012). A Facile Multicomponent Synthesis of Ethyl-1,2,3,4-tetrahydro-6-methyl-2-oxo pyrimidine-5 carboxylate and Its Derivatives. Der Pharma Chemica, 4(3), 1073-1078.
• Kim, Y. J., et al. (2014). (5-Hydroxy-4-oxo-4H-pyran-2-yl)methyl 6-hydroxynaphthalene-2-carboxylate, a kojic acid derivative, inhibits inflammatory mediator production via the suppression of Syk/Src and NF-κB activation. International Immunopharmacology, 20(1), 124-132.
• Cheng, Q.-F., et al. (2007). Ethyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 63(2), o468-o469.

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Application Note: Robust RP-HPLC Method Development for 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic Acid

Executive Summary

The quantitation and purity analysis of highly polar, ionizable pyrimidine derivatives present significant chromatographic challenges. This application note details a robust, self-validating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) protocol specifically engineered for 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid . By leveraging an aqueous-compatible C18 stationary phase and aggressive ion suppression, this method overcomes the typical pitfalls of poor retention and peak tailing associated with polar carboxylic acids.

Physicochemical Profiling & Method Rationale

To develop a scientifically sound method, we must first deconstruct the analyte's physicochemical behavior.1[1] is characterized by a pyrimidine core, a keto-enol tautomeric system at the 6-position, and a highly ionizable 5-carboxylic acid group.

The Causality of Chromatographic Choices

• Ion Suppression (The pH Imperative): At a neutral pH, the carboxylic acid (typical pKa ~3.5) is fully deprotonated, rendering the molecule extremely hydrophilic. Under standard neutral RP-HPLC conditions, this compound will co-elute with the void volume due to a lack of hydrophobic partitioning. By utilizing 0.1% Trifluoroacetic Acid (TFA) in the mobile phase, the pH is driven down to approximately 2.0. This is well below the pKa, ensuring the carboxylic acid remains protonated (unionized) and capable of interacting with the hydrophobic stationary phase [2][2].

• Stationary Phase Selection: To retain this highly polar molecule, the initial gradient must be highly aqueous (98% water). Standard C18 columns suffer from "phase collapse" or "dewetting" under these conditions, leading to sudden losses in retention. Therefore, an aqueous-compatible C18 (AQ-C18) featuring polar end-capping or embedded polar groups is mandatory to maintain silica hydration [3][3].

Fig 1: Causal relationship between analyte properties, chromatographic parameters, and retention.

Experimental Protocol

Reagent and Mobile Phase Preparation

• Mobile Phase A (Aqueous): Transfer 1.0 mL of LC-MS grade Trifluoroacetic Acid (TFA) into 1000 mL of ultrapure water (18.2 MΩ·cm). Mix thoroughly and sonicate for 10 minutes to degas.

• Mobile Phase B (Organic): 100% LC-MS grade Acetonitrile. Acetonitrile is preferred over methanol as it provides lower backpressure and superior UV transparency at low wavelengths.

• Sample Diluent: Prepare a mixture of Water:Acetonitrile (90:10, v/v).

Standard Solution Preparation

• Stock Solution (1.0 mg/mL): Accurately weigh 10.0 mg of the reference standard into a 10 mL volumetric flask. Dissolve initially in 1.0 mL of Dimethyl Sulfoxide (DMSO) to overcome any crystalline lattice energy barriers, then dilute to volume with the Sample Diluent.

• Working Solution (100 µg/mL): Transfer 1.0 mL of the Stock Solution into a 10 mL volumetric flask and make up to volume with the Sample Diluent. Vortex for 30 seconds and filter through a 0.22 µm PTFE syringe filter into an HPLC vial.

Fig 2: Step-by-step logical workflow for developing the RP-HPLC method for polar pyrimidines.

Chromatographic Conditions & Quantitative Data

The method utilizes a gradient elution to ensure the polar pyrimidine is retained early on, while strongly retained organic impurities are washed off the column later in the run.

Table 1: Optimized Gradient Elution Profile

Time (min)	Flow Rate (mL/min)	Mobile Phase A (%)	Mobile Phase B (%)	Curve
0.0	1.0	98	2	Initial
2.0	1.0	98	2	Isocratic Hold
8.0	1.0	40	60	Linear Gradient
10.0	1.0	10	90	Linear Gradient
12.0	1.0	10	90	Column Wash
12.1	1.0	98	2	Re-equilibration
16.0	1.0	98	2	End

Instrumental Parameters:

• Column: Waters Atlantis T3 (or equivalent AQ-C18), 150 x 4.6 mm, 3 µm

• Column Temperature: 30 °C (Essential for stabilizing retention times and reducing system backpressure)

• Injection Volume: 10 µL

• Detection Wavelength: UV at 254 nm (Optimal for the conjugated pyrimidine ring system) [3][3].

System Suitability & Self-Validation

A trustworthy analytical protocol must be a self-validating system. Before analyzing any unknown samples or stability batches, the system must prove its resolving power and precision through a System Suitability Test (SST). The protocol dictates six replicate injections of the 100 µg/mL Working Solution.

If the system fails to meet the criteria in Table 2, it indicates a failure in either ion suppression (check mobile phase pH) or stationary phase integrity (check for phase collapse).

Table 2: System Suitability Criteria and Expected Values

Parameter	Regulatory Requirement	Expected Value	Troubleshooting Implication if Failed
Retention Time ( tR​ )	> 3.0 min	~ 4.5 min	Phase collapse; replace with fresh AQ-C18 column.
Capacity Factor ( k′ )	> 2.0	3.1	Insufficient ion suppression; verify TFA concentration.
Tailing Factor ( Tf​ )	≤ 1.5	1.15	Secondary silanol interactions; ensure column temp is 30°C.
Theoretical Plates ( N )	> 5000	> 12,000	Column voiding or degradation; replace column.
%RSD of Peak Area	≤ 2.0% (n=6)	< 0.5%	Autosampler inconsistency or incomplete sample dissolution.

References

• Source: uni.
• Title: HPLC in biopharmaceutical investigations of drugs representing pyrimidine derivatives (A review)
• Source: nih.

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• 3. researchgate.net [researchgate.net]

Catalytic Applications of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic Acid Complexes: A Technical and Methodological Overview

An Application Guide for Researchers

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed exploration of the potential catalytic applications of metal complexes derived from 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (hereafter referred to as MODPC). While direct, extensive literature on the catalytic use of MODPC complexes is emerging, this guide synthesizes information from analogous pyrimidine and carboxylate systems to build a robust framework for future research. We will delve into the coordination chemistry, propose plausible catalytic activities, and provide detailed, actionable protocols to empower researchers in this promising area.

Introduction to MODPC as a Versatile Ligand

The MODPC molecule is a fascinating heterocyclic compound featuring multiple potential coordination sites: the two nitrogen atoms of the pyrimidine ring, the oxo group, and the carboxylate moiety. This multi-dentate character allows it to form stable complexes with a variety of transition metals, which is a critical prerequisite for a successful catalyst. While derivatives of MODPC have been investigated for their biological activities, such as xanthine oxidase inhibition and as ligands for peroxisome proliferator-activated receptors (PPARγ), its potential in catalysis remains a largely untapped field.[1][2][3][4]

The strategic placement of a carboxylic acid group on the pyrimidine scaffold is particularly noteworthy. Carboxylic acids are frequently used as directing groups in catalysis or as ancillary ligands that modulate the electronic properties and stability of the metal center.[5] This guide will focus on leveraging these structural features to propose applications in key synthetic transformations.

Coordination Chemistry and Complex Synthesis

The efficacy of a ligand in catalysis is fundamentally tied to its ability to coordinate with a metal center. MODPC offers several potential binding modes, which can be tailored by adjusting reaction conditions and the choice of metal precursor.

Potential Coordination Modes

The MODPC ligand can coordinate to a metal center in at least two primary ways, as illustrated below. The bidentate N,O-coordination is highly probable, creating a stable five- or six-membered chelate ring, which is a common motif in catalysis.

Caption: Potential coordination modes of the MODPC ligand with metal centers.

General Protocol for Synthesis of a MODPC-Palladium(II) Complex

This protocol provides a general method for synthesizing a palladium(II) complex with MODPC, a common precursor for cross-coupling catalysis.

Rationale: The choice of a slightly polar solvent like acetonitrile facilitates the dissolution of the ligand and the palladium salt. Sodium acetate acts as a base to deprotonate the carboxylic acid, promoting its coordination to the metal center.

Protocol Steps:

• Preparation: In a flame-dried Schlenk flask under an inert atmosphere (e.g., Argon), combine 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (2 equivalents) and Sodium Acetate (2.2 equivalents).

• Solvent Addition: Add anhydrous, degassed acetonitrile via cannula. Stir the suspension for 15 minutes at room temperature.

• Palladium Addition: Add Palladium(II) Acetate (1 equivalent) to the suspension.

• Reaction: Heat the reaction mixture to 80°C and stir for 12-24 hours. The progress of the reaction can be monitored by TLC or by observing the consumption of the palladium acetate (disappearance of its characteristic color).

• Work-up: After cooling to room temperature, filter the mixture to remove any insoluble salts. Reduce the solvent volume in vacuo.

• Purification: The resulting solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or DMF/ether) or by column chromatography on silica gel.

• Characterization: The final complex should be characterized by ¹H NMR, ¹³C NMR, FT-IR, and elemental analysis to confirm its structure and purity.

Potential Catalytic Applications

Based on the known reactivity of related pyrimidine and N,O-ligated metal complexes, we can propose several high-impact catalytic applications for MODPC complexes.

C-C Cross-Coupling Reactions

Cross-coupling reactions are fundamental transformations in modern organic synthesis, particularly in drug discovery.[6] Palladium complexes bearing N-heterocyclic ligands are workhorses in this field. A Pd-MODPC complex could be a highly effective catalyst for reactions like the Suzuki-Miyaura coupling.

Hypothesized Catalytic Cycle (Suzuki-Miyaura):

Caption: A plausible catalytic cycle for a Suzuki-Miyaura cross-coupling reaction.

Protocol: Suzuki-Miyaura Coupling of an Aryl Bromide with Phenylboronic Acid

• Setup: To a Schlenk tube, add the aryl bromide (1.0 mmol), phenylboronic acid (1.2 mmol), and a base such as K₂CO₃ or Cs₂CO₃ (2.0 mmol).

• Catalyst Addition: Add the [Pd(II)-MODPC] catalyst (0.5 - 2.0 mol%).

• Solvent: Add a degassed solvent mixture, typically toluene/water (4:1, 5 mL).

• Reaction: Heat the mixture to 80-110°C for 2-12 hours under an inert atmosphere. Monitor by TLC or GC-MS.

• Work-up: Cool the reaction, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography.

Parameter	Description	Example Data to Collect
Substrate Scope	Variety of aryl halides and boronic acids tested.	Electron-rich/deficient aryl bromides, heteroaryl halides.
Yield (%)	Isolated yield of the purified product.	85-99%
Turnover Number (TON)	Moles of product per mole of catalyst.	50 - 200
Turnover Frequency (TOF)	TON per unit time (h⁻¹).	10 - 50 h⁻¹

C-H Activation and Functionalization

Direct C-H activation is a highly atom-economical strategy for creating complex molecules. Ruthenium, rhodium, and palladium catalysts are known to mediate the C-H functionalization of pyrimidines and related heterocycles.[7] The MODPC ligand could serve to stabilize the high-valent metal intermediates often invoked in these mechanisms.

Workflow for a C-H Arylation Experiment:

Caption: A typical experimental workflow for a C-H activation reaction.

Protocol: Ruthenium-Catalyzed C-H Arylation

• Setup: In a pressure-rated vial, combine the pyrimidine-containing substrate (0.5 mmol), the aryl halide coupling partner (1.5 mmol), and a carboxylate additive like pivalic acid (PivOH, 30 mol%), which can facilitate the C-H activation step.[7]

• Catalyst and Base: Add the [Ru(II)-MODPC] catalyst (e.g., 5 mol%) and a base like K₂CO₃ (2.0 equiv).

• Solvent: Add a high-boiling polar aprotic solvent such as dioxane or DMF (2 mL).

• Reaction: Seal the vial and heat to 120-140°C for 24 hours.

• Work-up: After cooling, dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry, and concentrate.

• Purification: Purify via column chromatography on silica gel.

Oxidation Catalysis

Metal complexes are widely used as catalysts for oxidation reactions. A MODPC complex, for instance with a redox-active metal like manganese or iron, could catalyze the aerobic oxidation of alcohols to aldehydes, ketones, or even carboxylic acids.[8] Modifying metal catalysts with carboxylic acids has been shown to tune the selectivity of such reactions.[9]

Protocol: Aerobic Oxidation of Benzyl Alcohol

• Setup: In a round-bottom flask equipped with a reflux condenser and an air or oxygen balloon, add benzyl alcohol (1.0 mmol) and a base (e.g., K₂CO₃, 1.2 mmol) to a solvent like toluene or acetonitrile (5 mL).

• Catalyst: Add the [Mn(II/III)-MODPC] or [Fe(II/III)-MODPC] catalyst (1-5 mol%).

• Reaction: Heat the mixture to 80-100°C under an air or O₂ atmosphere.

• Monitoring: Follow the disappearance of the starting material and the formation of benzaldehyde by GC or TLC.

• Work-up: Cool the reaction, filter off the base and catalyst, and concentrate the filtrate.

• Purification: The product can be purified by distillation or chromatography if necessary.

Catalyst	Substrate	Oxidant	Temperature (°C)	Yield (%)	Selectivity (%)
[Mn-MODPC]	Benzyl Alcohol	Air	80	Data	Data
[Fe-MODPC]	1-Phenylethanol	O₂	90	Data	Data

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Catalyst deactivation; Insufficient temperature; Inactive catalyst batch; Poor quality reagents/solvents.	Increase catalyst loading; Increase temperature; Synthesize a fresh batch of catalyst; Use freshly distilled/anhydrous solvents.
Low Yield, High Conversion	Product degradation; Side reactions; Difficult purification.	Lower reaction temperature; Screen different bases or solvents; Optimize purification method (e.g., different column packing or eluent).
Poor Reproducibility	Sensitivity to air or moisture; Inconsistent reagent quality; Variations in heating.	Ensure rigorous inert atmosphere techniques; Use reagents from the same batch; Use a temperature-controlled heating mantle or oil bath.

Conclusion and Future Outlook

Complexes of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid represent a promising, yet underexplored, class of catalysts. The principles outlined in this guide, derived from the behavior of analogous systems, provide a solid foundation for their application in high-value chemical transformations such as cross-coupling, C-H activation, and oxidation reactions. Future work should focus on the systematic synthesis and screening of a library of MODPC complexes with various catalytically relevant metals. A thorough investigation into the structure-activity relationships will undoubtedly unlock the full potential of this versatile ligand scaffold.

References

• Title: Comprehensive perspectives of metal and metal-free C–H activation approaches in pyrimidines and related heteroarenes: scope, mechanistic insights, and synthetic utility Source: RSC Publishing URL: [Link]

• Title: Design, synthesis and biological evaluation of 2-(4-alkoxy-3-cyano)phenyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid derivatives as novel xanthine oxidase inhibitors Source: PubMed URL: [Link]

• Title: Crystal structure of the Co(II) and Zn pyrimidine-2-carboxylates complexes Source: ResearchGate URL: [Link]

• Title: A GREENER CHEMISTRY APPROACH FOR SYNTHESIS OF 4-(4-HYDROXYPHENYL)-6-METHYL-2-OXO-1,2,3,4 TETRAHYDROPYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER Source: INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH URL: [Link]

• Title: Coordination modes of pyridine-carboxylic acid derivatives in samarium (III) complexes Source: ResearchGate URL: [Link]

• Title: Six new coordination compounds based on rigid 5-(3-carboxy-phenyl)-pyridine-2-carboxylic acid: synthesis, structural variations and properties Source: RSC Publishing URL: [Link]

• Title: Design and synthesis of 6-methyl-2-oxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid derivatives as PPARgamma activators Source: PubMed URL: [Link]

• Title: Pyrene Carboxylate Ligand Based Coordination Polymers for Microwave-Assisted Solvent-Free Cyanosilylation of Aldehydes Source: MDPI URL: [Link]

• Title: Exploiting Orthogonal C−C Cross-Coupling Reactions for Chemistry-on-the-Complex: Modular Assembly of 2,6 Source: ACS Publications URL: [Link]

• Title: Transition-Metal Catalyzed Synthesis of Pyrimidines: Recent Advances, Mechanism, Scope and Future Perspectives Source: Springer URL: [Link]

• Title: Synthesis of pyrimidine carboxamide derivatives catalyzed by uranyl nitrate hexa Hydrate with their antibacterial and antioxidant studies Source: ResearchGate URL: [Link]

• Title: Advanced and Biomedical Applications of Schiff-Base Ligands and Their Metal Complexes: A Review Source: MDPI URL: [Link]

• Title: One pot synthesis of pyrimidine-5-carbonitrile and pyrimidine-5-carboxamide using ammonium chloride under solvent free condition Source: Indian Academy of Sciences URL: [Link]

• Title: Impact of Cross-Coupling Reactions in Drug Discovery and Development Source: MDPI URL: [Link]

• Title: Carboxylic acid-modified metal oxide catalyst for selectivity-tunable aerobic ammoxidation Source: ResearchGate URL: [Link]

• Title: Recent developments in decarboxylative cross-coupling reactions between carboxylic acids and N–H compounds Source: RSC Publishing URL: [Link]

• Title: Catalytic transformation of alcohols to carboxylic acid salts and H-2 using water as the oxygen atom source Source: ResearchGate URL: [Link]

• Title: Catalytic N-methyl amidation of carboxylic acids under cooperative conditions Source: Semantic Scholar URL: [Link]

• Title: Organo-cyanamides: convenient reagents for catalytic amidation of carboxylic acids Source: Chemical Communications (RSC Publishing) URL: [Link]

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Application Notes and Protocols for In Vitro Assays Involving 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic Acid and its Analogs as Potential Modulators of 2-Oxoglutarate-Dependent Oxygenases

Introduction: Targeting Epigenetic Regulation through 2-Oxoglutarate-Dependent Oxygenases

The dynamic and reversible nature of epigenetic modifications is central to the regulation of gene expression, and its dysregulation is a hallmark of numerous diseases, including cancer and inflammatory disorders.[1] Among the key players in this intricate regulatory network are the 2-oxoglutarate (2OG) and Fe(II)-dependent oxygenases, a large superfamily of enzymes that catalyze a variety of oxidative reactions.[2] A prominent subfamily within this class are the Jumonji C (JmjC) domain-containing histone lysine demethylases (KDMs), which "erase" methyl marks from histone tails, thereby modulating chromatin structure and gene transcription.[1][3]

The catalytic activity of JmjC demethylases is critically dependent on the co-factors Fe(II) and 2-oxoglutarate.[1] This dependency presents a strategic opportunity for the development of small molecule inhibitors that can compete with the endogenous co-substrate, 2OG. The structural motif of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid represents a promising scaffold for the design of such inhibitors. Its chemical features bear resemblance to known broad-spectrum 2OG oxygenase inhibitors like 5-carboxy-8-hydroxyquinoline (IOX1), which act by chelating the active site iron and competing with 2OG.[4][5]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of robust in vitro and cell-based assays to characterize the inhibitory potential of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid and its derivatives against JmjC histone demethylases. The protocols detailed herein are based on established, field-proven methodologies for the characterization of JmjC inhibitors.

Mechanism of Action: Competitive Inhibition of JmjC Histone Demethylases

JmjC domain-containing histone demethylases catalyze the removal of methyl groups from lysine residues on histone tails through an oxidative mechanism.[6] The catalytic cycle is initiated by the binding of Fe(II) and 2-oxoglutarate to the enzyme's active site. This is followed by the binding of the methylated histone substrate. Molecular oxygen then coordinates with the active site iron, leading to the oxidative decarboxylation of 2-oxoglutarate to succinate and CO2, and the formation of a highly reactive ferryl (Fe(IV)=O) intermediate.[1] This intermediate hydroxylates the methyl group on the lysine residue, which subsequently decomposes to release formaldehyde and the demethylated lysine.

Inhibitors based on the 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid scaffold are hypothesized to function as competitive inhibitors with respect to 2-oxoglutarate. Their carboxylate and adjacent functional groups can chelate the active site Fe(II) ion, thereby preventing the binding and subsequent decarboxylation of 2OG, which is essential for the catalytic activity of the enzyme.[7]

Figure 1: JmjC Demethylation Cycle and Inhibition.

Biochemical Inhibition Assays: Quantifying Enzyme Inhibition

To determine the inhibitory potency of test compounds against purified JmjC demethylases, several robust and high-throughput compatible assay formats are available. Homogeneous Time-Resolved Fluorescence (HTRF) and Amplified Luminescent Proximity Homogeneous Assay (AlphaLISA) are two widely used technologies.[8][9]

TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) Assay

This assay measures the demethylation of a biotinylated histone peptide substrate. The product is detected by a specific antibody labeled with a fluorescent europium cryptate donor, while the biotinylated peptide is captured by streptavidin conjugated to an acceptor fluorophore. Demethylation allows the antibody to bind, bringing the donor and acceptor into close proximity and generating a FRET signal.[9][10]

Table 1: Typical Reagents and Final Concentrations for a JMJD2A TR-FRET Assay

Reagent	Final Concentration	Purpose
JMJD2A (KDM4A) Enzyme	3-6 nM	Catalyzes demethylation.[10]
Biotinylated H3K9me3 Peptide	300 nM	Substrate for the enzyme.[9]
α-Ketoglutarate (2OG)	20 µM	Co-substrate.[9]
Fe(II)	1-10 µM	Co-factor.[4][11]
Ascorbate	100 µM	Reducing agent to maintain Fe(II) state.[4]
Test Compound	Variable	Inhibitor to be tested.
Anti-H3K9me2-Europium	1 nM	Donor fluorophore-labeled antibody.
Streptavidin-XL665	50 nM	Acceptor fluorophore.
Assay Buffer	-	e.g., 50 mM HEPES, pH 7.5, 0.01% Tween-20.[4]

Protocol: JMJD2A TR-FRET Inhibition Assay

• Compound Plating: Prepare serial dilutions of the test compounds in DMSO. Transfer a small volume (e.g., 50 nL) of the compound solutions into a low-volume 384-well assay plate.

• Enzyme and Substrate Preparation: Prepare a master mix of JMJD2A enzyme, biotinylated H3K9me3 peptide, α-ketoglutarate, Fe(II), and ascorbate in assay buffer at 2x the final concentrations.

• Reaction Initiation: Add the enzyme/substrate master mix to the compound-containing wells to start the reaction.

• Incubation: Incubate the reaction mixture at room temperature for a defined period (e.g., 30-60 minutes).

• Reaction Termination and Detection: Stop the reaction by adding EDTA. Then, add a detection mixture containing the anti-H3K9me2-Europium antibody and Streptavidin-XL665.

• Final Incubation: Incubate for at least 1 hour at room temperature, protected from light.

• Data Acquisition: Read the plate on a TR-FRET-compatible plate reader, measuring emission at two wavelengths (e.g., 665 nm for the acceptor and 615 nm for the donor).

• Data Analysis: Calculate the TR-FRET ratio (Acceptor Emission / Donor Emission) and plot against the inhibitor concentration to determine the IC50 value.

AlphaLISA (Amplified Luminescent Proximity Homogeneous Assay)

The AlphaLISA format is another proximity-based assay. Here, a biotinylated histone peptide substrate is captured by streptavidin-coated donor beads. A specific antibody for the demethylated product is conjugated to acceptor beads. When the demethylated product is formed, the antibody binds, bringing the donor and acceptor beads into close proximity. Upon excitation, the donor bead releases singlet oxygen, which triggers a chemiluminescent signal from the acceptor bead.[8]

Protocol: KDM4D AlphaLISA Inhibition Assay

• Compound Plating: As described for the TR-FRET assay.

• Enzyme Reaction: In the assay plate, combine the test compound with the KDM4D enzyme, biotinylated H3K9me3 peptide substrate, and co-factors (2OG, Fe(II), ascorbate) in the assay buffer.

• Incubation: Incubate at room temperature for 60 minutes to allow for the enzymatic reaction to proceed.

• Detection: Add a mixture of AlphaLISA acceptor beads conjugated to an anti-H3K9me2 antibody and streptavidin-coated donor beads.

• Final Incubation: Incubate for 30-60 minutes at room temperature in the dark.

• Data Acquisition: Read the plate on an AlphaLISA-compatible plate reader.

• Data Analysis: Plot the AlphaLISA signal against the inhibitor concentration to calculate the IC50 value.

Figure 2: General workflow for biochemical inhibition assays.

Cell-Based Target Engagement Assay: Verifying On-Target Activity

While biochemical assays are crucial for determining direct enzyme inhibition, it is equally important to assess a compound's activity in a cellular context. A high-content immunofluorescence assay is a powerful method to measure on-target engagement and cellular efficacy.[12][13] This assay quantifies changes in the level of a specific histone methylation mark within cells following inhibitor treatment.

A key aspect of this assay is the use of cells overexpressing both the wild-type (WT) KDM and a catalytically inactive mutant (MUT).[12] The mutant, which has key residues in the iron-binding site altered, serves as a critical control to distinguish true inhibition from non-specific effects or compound toxicity that might indirectly alter histone methylation levels.[13]

Table 2: Key Components for Cellular Immunofluorescence Assay

Component	Description	Purpose
Cell Line	e.g., HeLa, U2OS	Amenable to transfection and imaging.
Expression Plasmids	WT-KDM-Flag, MUT-KDM-Flag	To overexpress the target demethylase. The Flag tag allows for identification of transfected cells.
Test Compound	Dihydropyrimidine derivative	To assess cellular efficacy.
Primary Antibodies	Anti-Flag tag, Anti-specific histone methylation mark (e.g., H3K9me3)	To detect transfected cells and quantify the histone mark of interest.
Secondary Antibodies	Fluorescently labeled (e.g., Alexa Fluor 488, Alexa Fluor 594)	To visualize the primary antibodies.
Nuclear Stain	DAPI	To identify cell nuclei for automated image analysis.

Protocol: High-Content Cellular Immunofluorescence Assay

• Cell Seeding and Transfection: Seed cells in a 96- or 384-well imaging plate. After 24 hours, transfect separate wells with plasmids encoding the WT-KDM or the catalytically inactive MUT-KDM.

• Compound Treatment: Allow 24 hours for protein expression, then treat the cells with a range of concentrations of the test compound for a further 24 hours.[6]

• Cell Fixation and Permeabilization: Wash the cells with PBS, then fix with 4% paraformaldehyde. Permeabilize the cells with a detergent solution (e.g., 0.1% Triton X-100 in PBS).

• Immunostaining:

  • Block non-specific antibody binding with a blocking buffer (e.g., BSA in PBS).

  • Incubate with primary antibodies (e.g., mouse anti-Flag and rabbit anti-H3K9me3) diluted in blocking buffer.

  • Wash, then incubate with corresponding fluorescently labeled secondary antibodies.

  • Wash and add a DAPI solution to stain the nuclei.

• Image Acquisition: Acquire images using a high-content imaging system. Capture images in at least three channels (DAPI for nuclei, one for the Flag tag, and one for the histone methylation mark).

• Image and Data Analysis:

  • Use image analysis software to identify nuclei based on the DAPI signal.

  • Identify transfected cells based on the Flag-tag signal.

  • Measure the mean fluorescence intensity of the histone methylation mark signal within the nuclei of both transfected and non-transfected cells.

  • A dose-dependent increase in the histone methylation signal in cells expressing the WT-KDM, but not in those expressing the MUT-KDM, indicates on-target inhibition.[14]

  • Plot the histone mark intensity against inhibitor concentration to determine the cellular EC50 value.

Figure 3: Logic of the cellular target engagement assay.

Data Analysis and Interpretation

For biochemical assays, the percentage of inhibition is calculated for each compound concentration relative to no-enzyme and no-inhibitor controls. The data are then fitted to a four-parameter logistic equation to determine the IC50 value, which is the concentration of inhibitor required to reduce enzyme activity by 50%.

For cellular assays, the mean fluorescence intensity of the histone mark is quantified. The data from cells expressing the wild-type enzyme are normalized and plotted against the compound concentration to determine the EC50 value, which represents the concentration required to achieve 50% of the maximal effect in cells. Comparing the results from wild-type and mutant-expressing cells is crucial for confirming that the observed effect is due to the inhibition of the target enzyme's catalytic activity.[12]

Conclusion

The 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid scaffold holds potential for the development of novel inhibitors targeting the 2OG-dependent JmjC family of histone demethylases. The in vitro and cell-based assays detailed in these application notes provide a robust framework for characterizing the potency and cellular efficacy of such compounds. By employing a combination of biochemical screening assays like TR-FRET and AlphaLISA, followed by validation of on-target effects using high-content cellular imaging, researchers can effectively advance the discovery and development of new epigenetic modulators for therapeutic applications.

References

• Hatch, S. B., et al. (2017). Assessing histone demethylase inhibitors in cells: lessons learned. Epigenetics & Chromatin, 10(1), 9. [Link]

• Reaction Biology. (n.d.). Demethylase Assay Services. Retrieved from [Link]

• Hatch, S. B., et al. (2017). Assessing histone demethylase inhibitors in cells: lessons learned. PubMed. [Link]

• Agilent Technologies. (n.d.). Automated, High Throughput, HTRF-Based Detection of Histone Methyltransferase and Demethylase Enzyme Activity. Retrieved from [Link]

• Hewings, D. S., et al. (2011). A Miniaturized Screen for Inhibitors of Jumonji Histone Demethylases. Journal of Biomolecular Screening, 16(7), 745-753. [Link]

• Saeed, S., et al. (2023). Chemical Inhibitors Targeting the Histone Lysine Demethylase Families with Potential for Drug Discovery. Molecules, 28(6), 2577. [Link]

• Rose, N. R., et al. (2010). Selective Inhibitors of the JMJD2 Histone Demethylases: Combined Nondenaturing Mass Spectrometric Screening and Crystallographic Approaches. Journal of Medicinal Chemistry, 53(4), 1810-1818. [Link]

• Woon, E. C. Y., et al. (2014). A Cell-Permeable Ester Derivative of the JmjC Histone Demethylase Inhibitor IOX1. ChemMedChem, 9(3), 545-550. [Link]

• Hatch, S. B., et al. (2017). Immunofluorescence assay assessing and comparing potencies of inhibitors in cells. ResearchGate. [Link]

• Schiller, R., et al. (2014). A Cell-Permeable Ester Derivative of the JmjC Histone Demethylase Inhibitor IOX1. Angewandte Chemie International Edition, 53(19), 4992-4996. [Link]

• Kupcho, K. R., et al. (2011). High-throughput TR-FRET assays for identifying inhibitors of LSD1 and JMJD2C histone lysine demethylases. Journal of Biomolecular Screening, 16(7), 735-744. [Link]

• Wang, Y., et al. (2023). Inhibition of demethylase by IOX1 modulates chromatin accessibility to enhance NSCLC radiation sensitivity through attenuated PIF1. Cell Death & Disease, 14(12), 811. [Link]

• Woon, E. C. Y., et al. (2014). A cell-permeable ester derivative of the JmjC histone demethylase inhibitor IOX1. PubMed. [Link]

• BPS Bioscience. (n.d.). JMJD2A (KDM4A) Homogenous Assay Kit. Retrieved from [Link]

• Aik, W., et al. (2020). 2-Oxoglutarate derivatives can selectively enhance or inhibit the activity of human oxygenases. Nature Communications, 11(1), 6215. [Link]

• Scheufler, C., et al. (2016). Setup of the AlphaLISA based ligand screening assay. ResearchGate. [Link]

• Singh, A., et al. (2021). A protocol for high-throughput screening of histone lysine demethylase 4 inhibitors using TR-FRET assay. STAR Protocols, 2(3), 100702. [Link]

• BellBrook Labs. (2013). Histone Demethylase Enzymes and Assay Methods. Retrieved from [Link]

• Rose, N. R., et al. (2011). Inhibition of 2-oxoglutarate dependent oxygenases. Chemical Society Reviews, 40(8), 4299-4318. [Link]

• Sekirnik, R., et al. (2010). 2-Oxoglutarate oxygenases are inhibited by a range of transition metals. Metallomics, 2(6), 397-399. [Link]

• Aik, W., et al. (2020). Synthesis of 2-oxoglutarate derivatives and their evaluation as cosubstrates and inhibitors of human aspartate/asparagine-β-hydroxylase. Organic & Biomolecular Chemistry, 19(1), 85-98. [Link]

• Chowdhury, R., et al. (2011). 5-Carboxy-8-hydroxyquinoline is a broad spectrum 2-oxoglutarate oxygenase inhibitor which causes iron translocation. Chemical Science, 2(8), 1490-1499. [Link]

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• 14. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

print(google_search.search(queries=["4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid synthesis mechanism", "Biginelli reaction mechanism for pyrimidine synthesis", "troubleshooting Biginelli reaction low yield", "improving purity of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid", "alternative synthesis routes for 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid"]))

This technical guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid. As a crucial scaffold in medicinal chemistry, optimizing its synthesis for high yield and purity is paramount. This document provides in-depth troubleshooting advice and answers to frequently asked questions, drawing from established synthetic protocols and field-proven insights.

I. Troubleshooting Guide: Overcoming Common Synthetic Hurdles

This section addresses specific experimental challenges in a question-and-answer format, providing causative explanations and actionable mitigation strategies.

Question 1: My reaction is resulting in a persistently low yield of the target 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid. What are the likely causes and how can I improve it?

Answer: Low yields in the synthesis of this pyrimidine derivative, often prepared via a Biginelli-type reaction, are a frequent challenge. The primary culprits typically involve suboptimal reaction conditions, competing side reactions, or incomplete cyclization.

Causality and Mitigation Strategies:

• Suboptimal Catalyst: The choice and concentration of the acid catalyst are critical. While traditional Brønsted acids like HCl can be used, they may not be efficient for all substrates.[1] Modern Lewis acids such as Ytterbium triflate (Yb(OTf)₃) or Indium(III) chloride (InCl₃) often provide superior yields and selectivity by more effectively activating the carbonyl group of the aldehyde.[1]

• Competing Side Reactions: The most common side reaction is the Knoevenagel condensation between the aldehyde and the β-ketoester (e.g., ethyl acetoacetate).[1] This pathway consumes starting materials, thereby reducing the yield of the desired dihydropyrimidinone. To favor the Biginelli product, you can:

  • Alter Stoichiometry: Employing a slight excess of urea (e.g., 1.2–1.5 equivalents) can shift the reaction equilibrium towards the formation of the key N-acyliminium ion intermediate, which is crucial for the main reaction pathway.[1]

  • Modify Reaction Temperature: Increasing the reaction temperature, for instance, by refluxing in a suitable solvent like ethanol or THF, can provide the necessary activation energy for the final cyclization and dehydration step, pushing the reaction towards the desired product.

• Incomplete Cyclization: The open-chain ureide intermediate may fail to cyclize efficiently. This is often due to insufficient activation of the ketone carbonyl for the intramolecular nucleophilic attack by the terminal urea nitrogen.[1] To address this:

  • Increase Acid Catalyst Concentration or Strength: A stronger acid or a higher catalyst loading can enhance the rate of the final cyclization-dehydration step.[1]

Experimental Protocol: Optimized Biginelli Reaction for Improved Yield

• Reactant Preparation: In a round-bottom flask, combine the aldehyde (1 equivalent), ethyl acetoacetate (1 equivalent), and urea (1.5 equivalents).

• Solvent and Catalyst Addition: Add absolute ethanol as the solvent and a catalytic amount of a Lewis acid (e.g., Yb(OTf)₃, 0.1 equivalent).

• Reaction: Reflux the mixture with stirring for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. Carefully neutralize with acidic water (e.g., 1M HCl) and extract the product with an organic solvent like ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography.[1]

Question 2: I am observing a significant amount of an uncyclized intermediate in my reaction mixture. How can I promote complete ring closure?

Answer: The formation of an uncyclized intermediate is a clear indication that the final cyclization-dehydration step is the rate-limiting step in your synthesis.

Causality and Mitigation Strategies:

• Insufficient Carbonyl Activation: The ketone carbonyl of the open-chain intermediate requires sufficient activation for the nucleophilic attack by the urea nitrogen to occur.

  • Actionable Advice: As mentioned previously, increasing the concentration or employing a stronger acid catalyst can facilitate this step.

• Thermal Energy: The cyclization process has an activation energy barrier that may not be overcome at lower temperatures.

  • Actionable Advice: Increasing the reaction temperature by refluxing the mixture can provide the necessary energy for the ring to close.

II. Frequently Asked Questions (FAQs)

This section provides concise answers to common questions regarding the synthesis of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid.

Q1: What is the underlying mechanism of the Biginelli reaction for this synthesis?

A1: The most widely accepted mechanism for the acid-catalyzed Biginelli reaction involves three key steps:

• Iminium Ion Formation: The reaction initiates with the acid-catalyzed condensation of the aldehyde and urea to form an N-acyliminium ion intermediate.[2]

• Nucleophilic Addition: The enol form of the β-ketoester (ethyl acetoacetate) then acts as a nucleophile and adds to the iminium ion.[2]

• Cyclization and Dehydration: The final step involves an intramolecular cyclization via nucleophilic attack of the terminal urea nitrogen on the ketone carbonyl, followed by dehydration to yield the dihydropyrimidinone ring.

Q2: Can I use aliphatic aldehydes in this reaction?

A2: Yes, aliphatic aldehydes can be used; however, they often result in lower yields compared to aromatic aldehydes. This is because aliphatic aldehydes are more susceptible to self-condensation and other side reactions.[1] A useful strategy to improve yields with aliphatic aldehydes is the "Atwal modification," which involves pre-forming the enone intermediate before the addition of urea.[1]

Q3: What are the best practices for purifying the final product?

A3: The purification of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid is crucial for obtaining a high-purity final product.

• Recrystallization: This is often the most effective method for purification. Suitable solvents for recrystallization include acetone, ethyl acetate, or ethanol.[3] The choice of solvent will depend on the solubility of the crude product and impurities.

• Sublimation: For higher purity, sublimation under reduced pressure (e.g., 100–110°C at 1 mm Hg) can be very effective, with recovery rates often between 90-95%.[3]

• Column Chromatography: If recrystallization does not yield a pure product, column chromatography on silica gel can be employed.[1]

Q4: Are there any "green chemistry" approaches to this synthesis?

A4: Yes, several green chemistry approaches have been developed to make the Biginelli reaction more environmentally friendly. These methods often lead to higher yields, shorter reaction times, and milder reaction conditions.[4][5]

• Microwave-Assisted Synthesis: Microwave irradiation can significantly reduce reaction times (from hours to minutes) and often improves yields.[4][6] This method is typically performed under solvent-free conditions, further enhancing its green credentials.

• Solvent-Free Mechanochemistry: Grinding the reactants together in a mortar and pestle (mechanochemistry) is another solvent-free approach that can provide high yields in a short amount of time.[4][5]

• Use of Greener Solvents: When a solvent is necessary, employing greener solvents with lower environmental impact is recommended.

III. Visualizing the Workflow

To aid in understanding the experimental process, a workflow diagram is provided below.

Caption: A streamlined workflow for the synthesis of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid.

IV. Summary of Key Parameters for Yield Improvement

Parameter	Recommendation	Rationale
Catalyst	Use a Lewis acid (e.g., Yb(OTf)₃, InCl₃).	More efficient activation of carbonyls, leading to higher yields and selectivity.[1]
Stoichiometry	Use a slight excess of urea (1.2-1.5 eq.).	Pushes equilibrium towards the desired N-acyliminium ion intermediate.[1]
Temperature	Reflux in a suitable solvent (e.g., ethanol).	Provides activation energy for the rate-limiting cyclization step.
Reaction Time	Monitor by TLC (typically 2-4 hours).	Ensures the reaction goes to completion without significant byproduct formation.
Purification	Recrystallization or sublimation.	Effective methods for obtaining a high-purity product.[3]

V. References

• BenchChem. (n.d.). Overcoming side reactions in pyrimidine synthesis. Retrieved from

• Shutalev, A. D., & Sivova, N. V. (n.d.). A New Synthesis of Biginelli Compounds. Retrieved from

• (2019, February 15). A Four Component Biginelli's Reaction, New Opportunities for Synthesis of Functionalized Pyrimidines. Retrieved from

• 4-Methyl-6-hydroxypyrimidine - Organic Syntheses Procedure. (n.d.). Retrieved from

• (2019, November 1). Design, synthesis and biological evaluation of 2-(4-alkoxy-3-cyano)phenyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid derivatives as novel xanthine oxidase inhibitors. PubMed. Retrieved from

• Microwave Promoted Solvent-Free Biginelli Reaction for the One Pot Synthesis of Dihydropyrimidin-2-(1H). (n.d.). Retrieved from

• Biginelli Reaction - Organic Chemistry Portal. (n.d.). Retrieved from

• Jagwani, D., & Joshi, P. (2014, December 1). A GREENER CHEMISTRY APPROACH FOR SYNTHESIS OF 4-(4-HYDROXYPHENYL)-6-METHYL-2-OXO-1,2,3,4 TETRAHYDROPYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH - ijpsr. Retrieved from

• Jagwani, D., & Joshi, P. (2015). A GREENER CHEMISTRY APPROACH FOR SYNTHESIS OF 4-(4-HYDROXYPHENYL)-6- METHYL-2-OXO-1,2,3,4 TETRAHYDROPYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER. Retrieved from

Sources

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• 2. organic-chemistry.org [organic-chemistry.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. ijpsr.com [ijpsr.com]
• 5. semanticscholar.org [semanticscholar.org]
• 6. asianpubs.org [asianpubs.org]

How to prevent decarboxylation of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid during heating

Welcome to the technical support center for handling 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid. This guide is designed for researchers, chemists, and drug development professionals who may encounter challenges with the thermal stability of this compound. Here, we provide in-depth troubleshooting advice, preventative strategies, and validated protocols to help you maintain the integrity of your molecule during experimental procedures involving heat.

Introduction: The Challenge of Thermal Decarboxylation

4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid is a valuable building block in medicinal chemistry and materials science.[1][2] However, like many heterocyclic carboxylic acids, it is susceptible to thermal decarboxylation—the loss of the carboxyl group as carbon dioxide (CO₂) upon heating. This undesired reaction can lead to the formation of 4-methylpyrimidin-6(1H)-one, resulting in reduced yields, product contamination, and challenges in purification.

The propensity for decarboxylation is highly dependent on the position of the carboxyl group on the pyrimidine ring. While some isomers are remarkably stable, 5-carboxy pyrimidines can be more labile, particularly under forcing conditions.[3][4] Understanding the mechanism and the factors that influence this reaction is the first step toward preventing it.

Understanding the Mechanism

The thermal decarboxylation of many nitrogen-containing heterocyclic carboxylic acids is believed to proceed through the formation of a zwitterionic intermediate.[5][6] In this proposed mechanism, the acidic proton of the carboxyl group is transferred to a ring nitrogen, creating a transient species that facilitates the elimination of CO₂.

Caption: Proposed mechanism for thermal decarboxylation.

Frequently Asked Questions (FAQs)

Q1: At what temperature does significant decarboxylation of this compound begin?

While a precise onset temperature is not well-documented for this specific molecule, data from related pyrimidine and pyridine carboxylates suggest that thermal stability can be a concern at temperatures exceeding 100-150°C, especially during prolonged heating in certain solvents.[7][8] We strongly recommend performing a preliminary thermal stability test on a small scale under your specific reaction conditions.

Q2: What are the key factors that accelerate decarboxylation?

Several factors can increase the rate of this unwanted side reaction:

• High Temperature: This is the primary driver. The higher the temperature, the faster the rate of decarboxylation.

• Solvent Choice: Aprotic polar solvents, such as N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO), have been reported to facilitate decarboxylation of heterocyclic carboxylic acids, particularly in the presence of an acid catalyst.[8]

• pH and Acidity: An acidic environment can promote decarboxylation by ensuring the presence of the protonated carboxylic acid, which is necessary for the formation of the zwitterionic intermediate. Conversely, a basic environment deprotonates the acid to its more stable carboxylate form.[5]

• Presence of Catalysts: Certain organic acids or metal catalysts can lower the activation energy for decarboxylation.[8]

Q3: How can I confirm if my sample has undergone decarboxylation?

You can use standard analytical techniques to detect the presence of the decarboxylated byproduct:

• ¹H NMR Spectroscopy: Look for the disappearance of the carboxylic acid proton signal and the appearance of a new aromatic proton signal in its place.

• Mass Spectrometry: The decarboxylated product will have a molecular weight that is 44.01 g/mol lower than the starting material, corresponding to the loss of CO₂.

• HPLC: Develop a method that separates the starting material from the more nonpolar byproduct. The byproduct will typically have a longer retention time on a reverse-phase column.

Troubleshooting Guide

This table addresses common experimental observations that may indicate decarboxylation and provides actionable solutions.

Observation	Potential Cause	Recommended Solution(s)
Low yield of the desired product after a reaction involving heat.	The starting material or product (if it's a derivative) has decarboxylated.	1. Confirm decarboxylation using HPLC or Mass Spec analysis of the crude reaction mixture.2. Re-run the reaction at a significantly lower temperature or for a shorter duration.3. Implement one of the preventative strategies outlined below.
Appearance of a persistent, difficult-to-remove impurity in the final product.	The impurity is the decarboxylated byproduct.	1. Characterize the impurity by NMR and Mass Spec to confirm its identity.2. Optimize purification (e.g., column chromatography with a less polar eluent system) to separate the product from the byproduct.3. Modify the reaction conditions to prevent its formation in the first place.
Inconsistent reaction outcomes when scaling up.	Thermal transfer is less efficient at a larger scale, leading to localized "hot spots" or longer heating times, which promote decarboxylation.	1. Ensure efficient stirring and uniform heating.2. Re-optimize the reaction temperature and time for the larger scale.3. Consider protecting the carboxylic acid group before the heating step.

Preventative Strategies & Alternative Methodologies

To mitigate the risk of decarboxylation, consider modifying your synthetic approach. The optimal strategy will depend on the specific chemical transformation you are trying to achieve.

Caption: Decision workflow for handling the target compound.

Strategy 1: Protecting Group Chemistry

The most robust method to prevent decarboxylation is to temporarily convert the carboxylic acid into a less reactive functional group, such as an ester or an amide. This modification removes the acidic proton, thereby inhibiting the decarboxylation mechanism.

• Esterification: Converting the acid to a methyl or ethyl ester is a common strategy. The ester can be subjected to heating and later hydrolyzed back to the carboxylic acid under mild basic or acidic conditions, if required.[9]

• Amidation: If the final target is an amide, it is best to form the amide bond before any high-temperature steps. Amides are significantly more stable towards thermal degradation than their corresponding carboxylic acids.[10]

Strategy 2: In-situ Salt Formation

By deprotonating the carboxylic acid to its carboxylate salt, you can significantly enhance its thermal stability. The negatively charged carboxylate is far less prone to eliminating CO₂.

• Method: Before heating, add one equivalent of a non-nucleophilic base (e.g., potassium carbonate, triethylamine, or DBU) to your reaction mixture. This will form the corresponding salt in situ, which can better withstand the thermal stress of the reaction. This strategy is compatible with many subsequent reactions, provided the base does not interfere.

Strategy 3: Optimization of Reaction Conditions

If protecting group chemistry or salt formation is not feasible, carefully optimizing the reaction conditions is critical.

• Temperature & Time: Determine the minimum temperature and reaction time required for your desired transformation. Run a time-course study at a lower temperature to find the optimal balance between reaction completion and byproduct formation.

• Solvent Selection: If possible, avoid high-boiling point aprotic polar solvents like DMF and DMSO. Consider alternatives such as toluene, xylene, or dioxane, which may be less likely to promote decarboxylation.

• pH Control: Maintain a neutral to slightly basic pH throughout the reaction to keep the molecule in its more stable carboxylate form.

Experimental Protocols

Protocol 1: Methyl Esterification for Thermal Protection

This protocol describes a general procedure for converting the carboxylic acid to its methyl ester, which is more stable to heat.

• Dissolution: Suspend 1.0 equivalent of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid in methanol (approx. 0.1 M concentration).

• Acidification: Cool the suspension to 0°C in an ice bath. Slowly add thionyl chloride (SOCl₂) (1.2 equivalents) dropwise. Caution: This reaction is exothermic and releases HCl gas.

• Reaction: Allow the mixture to warm to room temperature, then heat to reflux (approx. 65°C) for 4-6 hours, or until TLC/LCMS analysis indicates complete consumption of the starting material.

• Work-up: Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Purification: The resulting crude solid can be purified by recrystallization from a suitable solvent (e.g., ethanol or ethyl acetate) or by silica gel chromatography to yield the pure methyl ester.

Protocol 2: Monitoring Decarboxylation by Reverse-Phase HPLC

Use this method to quantify the extent of decarboxylation in a sample.

• Sample Preparation: Prepare a stock solution of your sample (e.g., 1 mg/mL) in a suitable solvent like methanol or acetonitrile/water.

• HPLC Conditions (Example):

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 254 nm

• Analysis: Inject the sample. The starting carboxylic acid will elute earlier than the more nonpolar decarboxylated byproduct. The relative peak areas can be used to estimate the percentage of decarboxylation.

References

• Wolfenden, R., & Yuan, Y. (2017). Three Pyrimidine Decarboxylations in the Absence of a Catalyst. Biochemistry, 56(9), 1304–1308. [Link]

• Czaun, M., et al. (2012). Thermal, spectroscopic, X-ray and theoretical studies of metal complexes with pyrimidine-2- and pyrimidine-5-carboxylic acids. Journal of Thermal Analysis and Calorimetry, 111, 255-265. [Link]

• Yuan, Y., & Wolfenden, R. (2017). Three Pyrimidine Decarboxylations in the Absence of a Catalyst. Biochemistry, 56(9), 1304-1308. [Link]

• Dunn, G. E., Lee, G. K. J., & Thimm, H. (1972). Kinetics and Mechanism of Decarboxylation of some Pyridinecarboxylic Acids in Aqueous Solution. Canadian Journal of Chemistry, 50(18), 3017-3027. [Link]

• Decarboxylation method of heterocyclic carboxylic acid compounds. (2018).

• Jagwani, D., & Joshi, P. (2014). A GREENER CHEMISTRY APPROACH FOR SYNTHESIS OF 4-(4-HYDROXYPHENYL)-6-METHYL-2-OXO-1,2,3,4 TETRAHYDROPYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER. International Journal of Pharmaceutical Sciences and Research, 5(12), 5548-5555. [Link]

• Dunn, G. E., Lee, G. K. J., & Thimm, H. (1972). Kinetics and Mechanism of Decarboxylation of some Pyridinecarboxylic Acids in Aqueous Solution. Chemistry Stack Exchange discussion referencing the original paper.[Link]

• Baškovč, J., et al. (2012). Diversity-oriented synthesis of 1-substituted 4-aryl-6-oxo-1,6-dihydropyridine-3-carboxamides. ACS Combinatorial Science, 14(9), 513-519. [Link]

• Wang, S., et al. (2019). Design, synthesis and biological evaluation of 2-(4-alkoxy-3-cyano)phenyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid derivatives as novel xanthine oxidase inhibitors. European Journal of Medicinal Chemistry, 181, 111579. [Link]

• Li, Y., et al. (2021). Exploration of Novel Xanthine Oxidase Inhibitors Based on 1,6-Dihydropyrimidine-5-Carboxylic Acids by an Integrated in Silico Study. Molecules, 26(15), 4596. [Link]

Sources

• 1. Design, synthesis and biological evaluation of 2-(4-alkoxy-3-cyano)phenyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid derivatives as novel xanthine oxidase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Exploration of Novel Xanthine Oxidase Inhibitors Based on 1,6-Dihydropyrimidine-5-Carboxylic Acids by an Integrated in Silico Study [mdpi.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. researchgate.net [researchgate.net]
• 8. CN109694343B - Decarboxylation method of heterocyclic carboxylic acid compounds - Google Patents [patents.google.com]
• 9. ijpsr.com [ijpsr.com]
• 10. Diversity-oriented synthesis of 1-substituted 4-aryl-6-oxo-1,6-dihydropyridine-3-carboxamides - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Recrystallization for 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic Acid

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals tasked with purifying 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (CAS: 1522963-96-7).

Due to the presence of a pyrimidine ring, a carbonyl group, and a carboxylic acid moiety, this compound exhibits complex intermolecular hydrogen bonding and tautomerism. These structural features often lead to purification challenges such as "oiling out" (liquid-liquid phase separation), poor crystal lattice formation, and low recovery yields. This guide synthesizes field-proven methodologies and causality-driven troubleshooting to help you establish a self-validating, high-yield recrystallization workflow.

Mechanistic Context: Tautomerism & Solvent Dynamics

Before selecting a solvent, it is critical to understand the behavior of the molecule in solution. 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid exists in a dynamic tautomeric equilibrium with its 4-hydroxy-6-methylpyrimidine-5-carboxylic acid form ().

If an aprotic solvent is used, the proton exchange rate is slow. As the solution cools, both tautomers may precipitate simultaneously, leading to mixed polymorphs or an amorphous solid. Utilizing a protic solvent facilitates rapid intermolecular proton exchange, allowing the system to continuously funnel into the single, most thermodynamically stable crystal lattice.

Effect of solvent proticity on tautomeric equilibrium and crystal lattice uniformity.

Solvent Selection Matrix

Selecting the correct solvent system is the primary determinant of success. The table below summarizes quantitative and qualitative data for common solvent systems used in pyrimidine-5-carboxylic acid purifications.

Table 1: Solvent Selection Matrix for 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

Solvent System	Volume Ratio	Solubilizing Mechanism	Evaporation / Drying	Suitability & Yield Impact
Ethanol / Water	80:20	Protic H-bonding; facilitates rapid tautomeric exchange.	Moderate; requires vacuum drying to remove water.	Optimal. High purity, prevents mixed polymorphs.
Ethyl Acetate / n-Hexane	1:3	Moderate polarity; relies on antisolvent crash-out.	Fast; highly volatile system.	Good. High yield, but risk of amorphous precipitation if cooled too fast (1)[1].
DMF / Water	1:5	High dielectric disruption of carboxylic dimers.	Very Slow; high boiling point of DMF traps solvent.	Poor. Only recommended for highly impure, intractable crude batches.
Pure Acetone	N/A	Dipole-dipole interactions.	Fast.	Suboptimal. Compound exhibits high solubility even at 0°C, leading to low recovery.

Troubleshooting Guide & FAQs

Q: Why does my compound "oil out" instead of forming distinct crystals? A: "Oiling out," or Liquid-Liquid Phase Separation (LLPS), occurs when the compound's melting point is depressed below the solvent's boiling point, or when the solution becomes supersaturated too rapidly before nucleation can occur. For pyrimidine-5-carboxylic acids, extensive intermolecular hydrogen bonding can form a metastable viscous network rather than a rigid lattice. Causality & Solution: To break this metastable state, reheat the mixture until the oil completely dissolves. Add 5-10% of a miscible co-solvent (e.g., ethanol) to slightly increase the solubility threshold, then cool at a strictly controlled rate (e.g., 0.5°C/min) (2)[2]. Seeding the solution just above the cloud point forces the system to bypass the oiling-out phase boundary and initiate uniform nucleation.

Q: I am getting a low recovery of purified crystals. How can I optimize the yield? A: The carboxylic acid moiety makes this compound highly soluble in polar solvents, even at lower temperatures (2)[2]. If your recovery is low, the mother liquor is likely retaining the product. Causality & Solution: Implement a solvent/antisolvent approach. Dissolve the crude material in a minimal amount of hot solvent, and slowly titrate in an antisolvent (like cold water or n-hexane) until the solution becomes faintly turbid (3)[3]. The antisolvent rapidly decreases the dielectric constant of the medium, forcing the pyrimidine compound out of solution while keeping highly polar impurities dissolved.

Troubleshooting workflow for the recrystallization of pyrimidine-5-carboxylic acid derivatives.

Self-Validating Experimental Protocol (Solvent/Antisolvent Method)

This protocol utilizes an Ethanol/Water system, optimized specifically for pyrimidine-5-carboxylic acid derivatives to ensure high purity and optimal crystal morphology. Every step includes a validation checkpoint to ensure the physical chemistry of the system is behaving as intended.

Step 1: Saturation & Dissolution

• Action: Suspend the crude 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid in a minimal volume of absolute ethanol (approx. 10 mL/g) in an Erlenmeyer flask. Heat to a gentle reflux (78°C).

• Causality: Ethanol acts as the primary solvent, providing the necessary protic environment to manage tautomerism while dissolving the compound at high temperatures.

• Validation Checkpoint: Slowly add deionized water dropwise until the solid completely dissolves. The system is validated when the solution is perfectly clear and free of refractive index gradients (Schlieren lines), confirming complete solvation.

Step 2: Hot Filtration

• Action: Rapidly pass the boiling solution through a pre-warmed fluted filter paper or a heated Büchner funnel.

• Causality: Removes insoluble mechanical impurities and polymeric byproducts without allowing premature crystallization in the funnel stem.

• Validation Checkpoint: The filtrate must remain completely transparent. If cloudiness appears, reheat the filtrate to dissolve any prematurely formed microcrystals.

Step 3: Controlled Nucleation & Antisolvent Addition

• Action: Allow the filtrate to cool ambiently to approximately 50°C. Begin dropwise addition of cold water (antisolvent) while stirring gently, until a faint, persistent turbidity (the cloud point) is achieved.

• Causality: Water acts as an antisolvent. Reaching the exact cloud point ensures the solution is perfectly poised at the metastable limit, promoting controlled nucleation rather than crash-precipitation (3)[3].

• Validation Checkpoint: The appearance of a uniform, milky haze that does not immediately redissolve upon stirring confirms the correct saturation point.

Step 4: Crystal Growth & Ostwald Ripening

• Action: Cease stirring and allow the flask to cool undisturbed to room temperature at a rate of ~0.5°C/min, followed by 1 hour in an ice bath (0-4°C).

• Causality: Slow, undisturbed cooling promotes the growth of large, pure crystals (Ostwald ripening) while excluding impurities from the forming lattice (2)[2].

• Validation Checkpoint: Visual confirmation of distinct, geometric crystal facets rather than an amorphous sludge or oil layer at the bottom of the flask.

Step 5: Isolation & Drying

• Action: Collect the crystals via vacuum filtration. Wash the filter cake with a minimal volume of ice-cold 1:1 Ethanol/Water. Dry under vacuum at 40°C for 12 hours.

• Causality: The cold wash removes residual mother liquor containing concentrated impurities without dissolving the purified lattice.

• Validation Checkpoint: The process is complete when the crystals reach a constant mass, indicating the total removal of trapped solvent.

References

• Title: Facile Recrystallization Process for Tuning the Crystal Morphology and Thermal Safety of Industrial Grade PYX Source: MDPI URL: [Link][3]

• Title: One pot synthesis of pyrimidine-5-carbonitrile and pyrimidine-5-carboxamide using ammonium chloride under solvent free condition Source: Indian Academy of Sciences URL: [Link][1]

Sources

• 1. ias.ac.in [ias.ac.in]
• 2. benchchem.com [benchchem.com]
• 3. Facile Recrystallization Process for Tuning the Crystal Morphology and Thermal Safety of Industrial Grade PYX [mdpi.com]

Technical Support Center: A Scientist's Guide to Purifying 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic Acid

Welcome to the technical support center for the purification of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your purification processes effectively. This guide is structured to address the common challenges encountered in the lab, moving from general questions to specific troubleshooting scenarios.

Frequently Asked Questions (FAQs)

This section addresses foundational questions about the target compound and general purification strategies.

Q1: What are the key structural features of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid that dictate its purification strategy?

A1: The purification of this molecule is governed by two primary functional groups: the carboxylic acid and the polar pyrimidine ring system.

• Carboxylic Acid Group: This group is acidic and will be deprotonated in the presence of a base to form a water-soluble carboxylate salt. This is the cornerstone of a highly effective purification technique known as acid-base extraction.[1][2][3]

• Polar Pyrimidine Core: The presence of multiple nitrogen atoms and a carbonyl group makes the core structure quite polar. This polarity influences its solubility in various organic solvents and its behavior during chromatography.[4] The "oxo" group also suggests the potential for keto-enol tautomerism, which can influence its reactivity and interactions.

Q2: What are the most common impurities I should expect in my crude extract?

A2: Impurities are highly dependent on the synthetic route. However, for typical syntheses of pyrimidine derivatives, common impurities include:

• Unreacted Starting Materials: Such as ethyl acetoacetate, urea or its derivatives, and aldehydes used in the initial condensation.

• Reaction Byproducts: Products from side reactions or incomplete cyclization.

• Neutral Organic Impurities: Non-acidic compounds that may have been carried through the synthesis.[5]

• Inorganic Salts: Remnants from reagents or pH adjustments during the reaction work-up.

Q3: Which purification technique should I attempt first?

A3: For this specific molecule, acid-base extraction is the most powerful initial purification step.[1][5] It is a simple and highly effective method to separate your acidic target compound from any neutral or basic impurities.[3] Following extraction, recrystallization is often the best second step to achieve high purity for a solid compound. Column chromatography should generally be reserved for when these methods fail to remove a persistent impurity.

Q4: How can I effectively monitor the progress and success of my purification?

A4: Thin-Layer Chromatography (TLC) is an indispensable tool for real-time monitoring.[6][7] By spotting your crude mixture, the organic and aqueous layers during extraction, and the final product on a TLC plate, you can visually track the removal of impurities. For quantitative assessment of the final product's purity, High-Performance Liquid Chromatography (HPLC) is the preferred method.

Troubleshooting Guide: From Crude Extract to Pure Compound

This section tackles specific problems you may encounter during purification in a practical, question-and-answer format.

Issue 1: Low Purity After Initial Synthesis & Work-up

Q: My crude product is an amorphous solid or sticky oil with multiple spots on my TLC plate. How do I clean this up?

A: This is a classic scenario where acid-base extraction is the ideal solution. The process selectively pulls your carboxylic acid into an aqueous basic layer, leaving non-acidic impurities behind in the organic layer.

• The "Why": By adding a weak base like sodium bicarbonate (NaHCO₃), you deprotonate the carboxylic acid (R-COOH) to its corresponding sodium carboxylate salt (R-COO⁻Na⁺).[2][8] This salt is ionic and therefore highly soluble in the aqueous layer, while neutral organic impurities remain in the organic solvent.[1][3] Subsequently, re-acidifying the aqueous layer with a strong acid (like HCl) will protonate the carboxylate salt, causing the pure carboxylic acid to precipitate out of the water.[5]

• Workflow Diagram: Acid-Base Extraction

  A simplified workflow for purification via acid-base extraction.

Issue 2: Challenges with Recrystallization

Q: I've performed an acid-base extraction, but now I'm struggling with recrystallization. My compound either "oils out" or won't crystallize at all. What should I do?

A: Recrystallization failures typically stem from improper solvent selection or non-ideal saturation and cooling conditions.

• If the Compound "Oils Out": This happens when the solution becomes supersaturated while the temperature is still above the compound's melting point. Essentially, it "melts" out of the solution instead of crystallizing.

  • Solution: Re-heat the solution to re-dissolve the oil. Add a small amount of additional hot solvent to slightly decrease the saturation. Allow the flask to cool much more slowly (e.g., by insulating it with a beaker) to ensure the solution temperature drops below the melting point before crystallization begins.[9]

• If No Crystals Form: This usually means the solution is not sufficiently saturated, or nucleation hasn't been initiated.

  • Solution 1 (Increase Concentration): Gently boil off some of the solvent to increase the compound's concentration, then allow it to cool again.[10]

  • Solution 2 (Induce Nucleation): Try scratching the inside of the flask just below the solvent line with a glass rod. The microscopic scratches provide a surface for the first crystals to form. Alternatively, if you have a pure crystal, "seed" the solution by adding it to initiate crystallization.[9][10]

• If the Crystals are Colored: If your final product has a persistent color, co-crystallizing impurities are the likely cause.

  • Solution: During the dissolution step of recrystallization, add a very small amount (a spatula tip) of activated charcoal to the hot solution. The charcoal will adsorb many colored impurities. Perform a hot filtration to remove the charcoal before allowing the solution to cool and crystallize.[9]

Issue 3: Problems with Column Chromatography

Q: I've decided to use column chromatography, but my compound is streaking severely on the TLC plate and the column, leading to poor separation.

A: This is a very common issue when running carboxylic acids on standard silica gel.

• The "Why": Silica gel is slightly acidic. Your carboxylic acid can engage in acid-base interactions with the silica surface, leading to a mix of protonated and deprotonated states during elution. This causes the compound to "smear" or "streak" down the column instead of moving as a tight band.[5]

• The Solution: To suppress this unwanted interaction, you must ensure your compound remains fully protonated throughout the elution process. This is achieved by acidifying your mobile phase.

  • Protocol: Add a small amount (typically 0.5% to 1%) of a volatile acid, like acetic acid or formic acid, to your chosen eluent (e.g., ethyl acetate/hexane). This acidic modifier ensures the silica surface and your compound are both protonated, leading to sharp, well-defined bands and significantly improved separation.[5]

Experimental Protocols

Protocol 1: Acid-Base Extraction

• Dissolution: Dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate) in a separatory funnel.

• Extraction: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stopper the funnel and invert it gently several times, venting frequently to release pressure from CO₂ evolution.[5]

• Separation: Allow the layers to fully separate. Drain the lower aqueous layer, which contains your product as a salt, into a clean Erlenmeyer flask.

• Repeat: Repeat the extraction of the organic layer with a fresh portion of NaHCO₃ solution to ensure complete recovery. Combine the aqueous extracts.[5]

• Re-acidification: Place the flask containing the combined aqueous layers in an ice bath. Slowly add concentrated HCl dropwise while stirring until the solution becomes strongly acidic (test with pH paper, target pH ≈ 2).[5]

• Isolation: The purified carboxylic acid should precipitate as a solid. Collect the solid by vacuum filtration, wash it with a small amount of ice-cold deionized water, and dry it thoroughly.

Protocol 2: Recrystallization

• Solvent Selection: Choose a solvent in which your compound is highly soluble when hot but poorly soluble when cold. Use the table below as a starting point.

• Dissolution: In an Erlenmeyer flask, add the minimum amount of hot solvent required to completely dissolve your solid product.[9]

• Hot Filtration (Optional): If insoluble impurities or activated charcoal are present, quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.[6]

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.[6]

• Collection: Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold solvent to remove any residual soluble impurities.

• Drying: Dry the crystals completely to remove all traces of solvent.

Table 1: Potential Solvents for Recrystallization

Solvent	Boiling Point (°C)	Polarity	Comments
Water	100	High	Good for polar compounds; may require a co-solvent.
Ethanol	78	High	Often a good choice for polar molecules.[11]
Acetone	56	Medium	Can be effective, but its low boiling point requires care.[11]
Ethyl Acetate	77	Medium	A versatile solvent for moderately polar compounds.[11]
Ethanol/Water	Variable	High	A powerful solvent mixture; dissolve in hot ethanol and add hot water dropwise until cloudy, then re-clarify with a drop of ethanol.[9]

Protocol 3: Column Chromatography

• TLC Analysis: First, determine the optimal solvent system using TLC. The ideal eluent should give your product an Rf value of ~0.3. Remember to add 0.5-1% acetic acid to the eluent.

• Column Packing: Prepare a slurry of silica gel in your chosen eluent (starting with the lowest polarity mixture if using a gradient). Pack the column carefully to avoid air bubbles.

• Sample Loading: Dissolve your crude sample in a minimal amount of a suitable solvent. Adsorb this solution onto a small amount of silica gel (dry loading) or carefully apply it directly to the top of the column bed (wet loading).

• Elution: Begin eluting with the solvent system determined by TLC. If necessary, gradually increase the polarity of the mobile phase to elute more strongly retained compounds.[4]

• Fraction Collection: Collect fractions and monitor their composition by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified compound.[6]

Purification Strategy Decision Workflow

A general decision-making workflow for purification.

References

• Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Acid-Base Extraction. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 4.8: Acid-Base Extraction. Retrieved from [Link]

• Organic Syntheses. (n.d.). 4-Methyl-6-hydroxypyrimidine. Retrieved from [Link]

Sources

• 1. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. vernier.com [vernier.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. people.chem.umass.edu [people.chem.umass.edu]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Overcoming Steric Hindrance in 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic Acid Amide Couplings

Welcome to the Advanced Synthesis Troubleshooting Guide. As a Senior Application Scientist, I frequently see researchers exhaust their time and reagent budgets trying to force standard amide coupling conditions onto exceptionally challenging substrates.

Coupling 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid is notoriously difficult. The 5-carboxylic acid is sterically "sandwiched" between a 4-methyl group and a 6-oxo group, creating an extreme steric blockade. Furthermore, the electron-deficient pyrimidine ring and the tautomeric nature of the 6-oxo group introduce severe electronic complications. This guide is designed to explain the causality behind these failures and provide a self-validating, field-proven methodology to achieve high-yielding amide bonds.

I. The Causality of Failure: Why Standard Methods Break Down

To solve the problem, we must first understand the physical chemistry of the failure.

• The Steric Trajectory Blockade: Standard coupling reagents like EDC or DCC activate the carboxylic acid by forming an O-acylisourea intermediate[1]. This intermediate is massive. For the amine to successfully attack the carbonyl carbon, it must approach via the Bürgi-Dunitz trajectory. The flanking 4-methyl and 6-oxo groups physically block this pathway, raising the activation energy barrier so high that the intermediate decomposes before coupling can occur[2].

• Lactam-Lactim Tautomerization (O-Acylation): The 6-oxo group exists in equilibrium with its 6-hydroxy tautomer. In the presence of highly reactive, bulky coupling reagents like HATU, the sterically unhindered 6-hydroxy oxygen can outcompete the hindered 5-carboxylate for the coupling reagent. This leads to O-acylation, polymerization, and complete loss of the starting material.

II. Troubleshooting FAQs

Q1: I am using standard EDC/HOBt protocols, but my yields are consistently <10%. Should I just increase the equivalents and heat the reaction? A1: No. Heating an EDC/HOBt reaction with this substrate will only accelerate the decomposition of the O-acylisourea intermediate and promote side reactions. The fundamental issue is that the OBt-active ester is too bulky[1]. You cannot overcome this steric clash with heat alone; you must change the geometry of the activated intermediate[2].

Q2: I switched to HATU to increase reactivity, but I am observing a major side product with the same mass as my activated intermediate. What is happening? A2: You are observing guanidinylation. HATU forms a highly reactive OAt ester, but because your amine cannot easily access the sterically hindered carbonyl, the reaction stalls. During this stall, your amine reacts directly with the HATU reagent itself, forming a dead-end guanidinium by-product. This is a classic hallmark of a sterically mismatched coupling.

Q3: If uronium salts (HATU/COMU) and carbodiimides (EDC) fail, what is the most reliable activation strategy? A3: In situ Acyl Fluoride generation. Reagents like BTFFH, TCFH-NMI, or Pentafluoropyridine (PFP) convert the carboxylic acid into an acyl fluoride[3],[4]. Fluorine has a van der Waals radius (1.47 Å) nearly identical to oxygen, meaning the activated acyl fluoride is virtually the same size as the parent acid, entirely bypassing the steric repulsion caused by bulky active esters[3]. Furthermore, the highly polarized C-F bond makes the carbonyl exceptionally electrophilic, allowing even weak or hindered amines to couple efficiently[5].

Q4: Do I need to protect the 6-oxo group (e.g., with an O-benzyl or N-PMB group) before coupling? A4: If you insist on using HATU or PyAOP, yes, protection is highly recommended to prevent tautomerization-driven O-acylation. However, if you adopt the acyl fluoride strategy, protection is often unnecessary. Acyl fluorides are highly chemoselective for amines over hydroxyls/lactams, provided you strictly control the base equivalents[2].

III. Quantitative Reagent Comparison

The following table summarizes the performance of various coupling methodologies when applied to sterically congested pyrimidine-5-carboxylic acids.

Coupling Reagent	Active Intermediate Formed	Steric Bulk of Intermediate	Risk of Guanidinylation / O-Acylation	Typical Yield (%)
EDC / HOBt	OBt Ester	High	Low / Moderate	< 10%
HATU	OAt Ester	High	High / High	15 - 30%
PyAOP	OAt Ester	High	None / High	30 - 50%
BTFFH / TCFH	Acyl Fluoride	Very Low	None / Low	75 - 95%

IV. Self-Validating Protocol: Acyl Fluoride Coupling via BTFFH

To ensure trustworthiness, this protocol incorporates a Self-Validation Checkpoint . Do not proceed to the coupling step until the activation step is analytically confirmed.

Materials Required:

• 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (1.2 eq)

• BTFFH (Fluoro-N,N,N′,N′-tetramethylformamidinium hexafluorophosphate) (1.5 eq)

• Non-nucleophilic base: 2,4,6-Collidine or DIPEA (3.0 eq)

• Anhydrous Dichloromethane (DCM) or NMP

Step 1: In Situ Activation

• Dissolve the carboxylic acid (1.2 eq) in anhydrous DCM under an inert atmosphere (N₂ or Argon). If solubility is poor, use a 4:1 DCM:NMP mixture.

• Add the base (3.0 eq), followed by BTFFH (1.5 eq).

• Stir at room temperature for 45 minutes.

Step 2: Self-Validation Checkpoint (CRITICAL)

• Action: Pull a 5 µL aliquot from the reaction mixture and quench it immediately into 100 µL of anhydrous methanol.

• Analysis: Inject the quenched sample into an LC-MS.

• Validation: Acyl fluorides are uniquely stable to hydrolysis but react instantaneously with alcohols. You must observe the mass of the methyl ester (M+14 relative to the starting acid). If you see unreacted acid, increase the activation time by 30 minutes. Do not add the amine until the methyl ester is the dominant peak in the quenched aliquot.

Step 3: Amine Coupling

• Once activation is validated, add the sterically hindered amine (1.0 eq) directly to the reaction vessel.

• Seal the vessel and heat to 60–80 °C (using a heating block or microwave reactor) for 12–24 hours[5]. Note: The acyl fluoride is stable enough to withstand elevated temperatures, which are required to overcome the final activation energy barrier of the hindered attack.

Step 4: Workup and Isolation

• Cool to room temperature and quench with saturated aqueous NH₄Cl.

• Extract with Ethyl Acetate (3x). Wash the combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purify via standard silica gel chromatography.

V. Mechanistic Workflow Visualization

The following diagram illustrates the mechanistic divergence between standard reagents (which lead to failure) and the acyl fluoride pathway.

Mechanistic divergence in activating 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid.

VI. References[4] Applying old tricks to new problems: Acyl Fluorides in Sterically Hindered Amide Coupling - rsc.org -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH8QoPvTwyP5VmjyAzi2PVR4u-afhO40ry7pHOqMPqQPAxTN0lZnHqu2td6zwpsncPGXJqPy4VSC5OkpS0jr-VJRkhXuksrOyIzdvQ2SwAuMDZw6UNeKTqly7xMBqzcYZVVW6jQSFBBcKux6iBONvEymd0NH-xGnkG7O4KbD05-UM50IPpRFSFxC0e94nV8_YCqZDrCDjIuizAZ_fLN2kTIgSw1vR-ksnzrAWkFUastUqSdetlVsis=[2] Challenges in amide coupling with sterically hindered 3,3-Difluorocyclopentanamine - benchchem.com -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEvtSs9w7GgQ8eoKW7Luxx-GZolAvkDY6N6c9Yske2O-299nTgodoPhh2kRRz2NhiZaJ6s1FiT8x7Ai9Q-Y-uYUb8c5TWRFj0SckYGoU_FNDsnblXPZVWV6R5kPDPraLbepffPQMbR_eY2V5awSfkoIKTmmxdqkmAgoqZjI0Auif1xaMk0DjPagCKet2CqiBqvqSJrZ0w2IyEDrYBSIHVociEzAa9-bvs64DtcyJAM=[6] A protocol for amide bond formation with electron deficient amines and sterically hindered substrates DOI:10.1039/C5OB02129D - rsc.org -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEDqtfIXzHoIXHKw5-wtRpYg_LGl4WZMKkR6Nin4BloVhPEkFLXV2EfzFFTW1hqOewc6SU7F5Qj5-Nihwl0OifoYLcMiUG6ttbEPmawu2onx-ZEqfe07GUj6Dgz3XUpRU0NGgm9q8Y0d4V0jzjRKHldiGysc61yPWc=[5] Carboxylic Acid Deoxyfluorination and One-Pot Amide Bond Formation Using Pentafluoropyridine (PFP) - acs.org -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE5we5ma1i2WBQLaC12fAxb-Gc6A2389qDxCobkJe3hhpkNSHAQcjd8Ms1p4nA-Yldu3gIGyKANx_luvqMfOIUwqa1VF96b05qKovJKFc1vxULb5BMnuxvVYoGHjBfALrU-dZcwjYm-GAoRLaFr7Q==[3] Amide bond formation: beyond the myth of coupling reagents - luxembourg-bio.com -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGX7eelZLc6e_WqFLfkw4IFuytw5ljzL8KgAe-cdafJMldiIpxierns_nrBl88rMdJ4-FW49YocMaWHTLrAoXgrdStrr0gBdr1qXHlxhS3m-G-6_cuUww8191Lc16fW_6IcGUcDBO3kezQtr_cL4NmA5O5j97U4DLARV1fa2zWAu-p2_6n8lg8rs3kcJ4AZeFSDyrF_nn7X4yI2TX3kvZKWcsAhc85A-2JV3QNa0Ew5X_I=[1] Amides from Carboxylic Acids-DCC and EDC Coupling - chemistrysteps.com -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFqhFZ5KNcz07TPvt7gpPTo2D-SqaHskYLCSGcZiZCxoujzeNvnwTKazt8SiQjjtzSavrAQsNptcHTIJ76jWAwF01QbUOSuezKyvjaVGJwwtaW9dc6d0XEf2W6ytQgdnpyY8g6mRb9PCSOaGsYXoyGzmduE1IdeHQWNrztIibU3Ac2fzn4KSIQ=

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Reference Data & Comparative Studies

4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic Acid vs. Alternative Pyrimidine Scaffolds: A Comprehensive Comparison Guide

Introduction: The Evolution of Pyrimidine Scaffolds in Drug Discovery

The pyrimidine-5-carboxylic acid scaffold has emerged as a highly versatile pharmacophore in modern medicinal chemistry, heavily utilized to overcome the limitations of traditional therapeutics in metabolic disorders and oncology[1]. Among these, 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid and its derivatives stand out due to their unique structural rigidity and hydrogen-bonding capabilities.

Historically, the 2,4-thiazolidinedione (TZD) headgroup (e.g., rosiglitazone) was the gold standard for peroxisome proliferator-activated receptor gamma (PPARγ) activation. However, TZDs act as full agonists, leading to severe side effects such as adipogenesis, fluid retention, and heart failure[2]. By replacing the TZD headgroup with a 4-methyl-6-oxo-pyrimidine-5-carboxylic acid core, researchers have successfully engineered partial agonists that decouple therapeutic insulin sensitization from adverse adipogenic effects[1],[2]. Furthermore, functionalizing the carboxylic acid into pyrimidine carboxamides has unlocked potent Vanin-1 inhibition and targeted anticancer activity[3],[4].

Structural Causality: Why the 4-Methyl-6-Oxo Substitution Matters

The superior pharmacological profile of the 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid scaffold compared to simpler analogs (e.g., 2-amino or unsubstituted pyrimidine-5-carboxylic acids) is driven by strict structure-activity relationships (SAR):

• The 6-Oxo Group (Hydrogen Bonding): The oxo group undergoes lactam-lactim tautomerization, allowing it to act as both a precise hydrogen bond acceptor and donor. This mimics the acidic headgroups of endogenous ligands, anchoring the molecule within the target receptor's hydrophilic pockets without the metabolic instability of TZDs.

• The 4-Methyl Group (Steric Hindrance): The addition of the 4-methyl group introduces critical steric bulk. This restricts the rotational freedom of the molecule, locking it into a conformation that favors binding to alternative hydrophobic pockets of the PPARγ ligand-binding domain (LBD). This prevents the full stabilization of the Activation Function 2 (AF-2) helix—the primary driver of adipogenesis—resulting in a safer, partial agonist profile[2].

Fig 1: Mechanism of partial vs. full PPARγ agonism by pyrimidine scaffolds.

Quantitative Data Presentation

The following table synthesizes experimental data comparing the 4-methyl-6-oxo scaffold against other pyrimidine-5-carboxylic acids and the TZD standard.

Compound Scaffold	Primary Target	Binding Affinity (Docking/Kd)	Functional Efficacy (EC50/IC50)	Adipogenic Potential
4-Methyl-6-oxo-pyrimidine-5-carboxylic acid	PPARγ (Partial Agonist)	-23.7 kcal/mol (FlexX)	~0.8 µM	Low
2,4,6-Trisubstituted pyrimidine-5-carboxylic acid	PPARγ (Partial Agonist)	High (Alternative Pocket)	~0.4 µM	Low
Pyrimidine carboxamides	Vanin-1 / Cancer Cell Lines	High (Competitive)	High (Cytotoxic to MCF-7)	N/A
Thiazolidinedione (Rosiglitazone)	PPARγ (Full Agonist)	High (AF-2 Stabilization)	~0.04 µM	High (Severe)

Data aggregated from in vitro radioligand binding, PPARγ-GAL4 transactivation, and MTT cytotoxicity assays[1],[2],[4].

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, the following methodologies detail the synthesis and biological evaluation of these scaffolds, emphasizing the causality behind each procedural step.

Protocol A: Synthesis of Pyrimidine Carboxamides via DCC/DMAP Coupling

Converting the 5-carboxylic acid into a carboxamide is a critical step for generating Vanin-1 inhibitors and anticancer agents[3],[4].

• Activation: Dissolve 1.0 eq of 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid in anhydrous DMF under an inert N2 atmosphere. Add 1.2 eq of N,N'-Dicyclohexylcarbodiimide (DCC) and 0.1 eq of 4-Dimethylaminopyridine (DMAP).

  • Causality: DCC acts as the dehydrating agent to form the active O-acylisourea intermediate. However, this intermediate is prone to an inactive N-acylurea rearrangement. DMAP is added as a nucleophilic catalyst; it attacks the intermediate to rapidly form a highly reactive acylpyridinium species, driving the reaction forward and preventing yield loss.

• Nucleophilic Acyl Substitution: Slowly add 1.1 eq of the desired aryl amine. Stir at room temperature for 12 hours.

• System Validation & Workup: Filter the reaction mixture to remove the precipitated dicyclohexylurea (DCU).

  • Self-Validation: The precipitation of white DCU serves as an immediate, visual confirmation that the DCC-mediated activation was successful.

• Purification: Concentrate the filtrate and purify via silica gel column chromatography (DCM:MeOH gradient). Confirm product identity via LC-MS (monitoring for the [M+H]+ peak) and 1H-NMR before proceeding to biological assays.

Protocol B: PPARγ-GAL4 Transactivation Assay

To quantify the partial agonism of the synthesized pyrimidine derivatives, a reporter gene assay is utilized[2].

• Transfection: Seed COS-7 cells in a 96-well plate. Co-transfect the cells with a pGAL4-PPARγ-LBD expression plasmid and a pUAS-luciferase reporter plasmid using Lipofectamine 3000.

  • Causality: Utilizing a GAL4-chimeric system rather than full-length PPARγ isolates the Ligand-Binding Domain's (LBD) transactivation function from endogenous mammalian co-factors. This eliminates background noise from other nuclear receptors, ensuring the luminescent signal is directly proportional to the pyrimidine-induced conformational changes.

• Compound Treatment: After 24 hours, treat the cells with serial dilutions of the pyrimidine-5-carboxylic acid derivatives (0.01 µM to 10 µM). Use Rosiglitazone (1 µM) as a positive control and 0.1% DMSO as a vehicle control.

• Readout & System Validation: After 24 hours of incubation, lyse the cells and add luciferin substrate. Measure luminescence using a microplate reader.

  • Self-Validation: Calculate the Z'-factor using the positive and vehicle controls. The assay is only validated and proceeds to EC50 extraction if Z' ≥ 0.5, ensuring a high signal-to-noise ratio and robust reproducibility.

Fig 2: Standardized screening workflow for pyrimidine-5-carboxylic acids.

References

• Kumar, R., Mittal, A., & Ramachandran, U. (2007). Design and synthesis of 6-methyl-2-oxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid derivatives as PPARγ activators. Bioorganic & Medicinal Chemistry Letters, 17(16), 4613-4618. URL:[Link]

• Seto, S., et al. (2010). Design, synthesis, and structure-activity relationship studies of novel 2,4,6-trisubstituted-5-pyrimidinecarboxylic acids as peroxisome proliferator-activated receptor gamma (PPARgamma) partial agonists with comparable antidiabetic efficacy to rosiglitazone. Journal of Medicinal Chemistry, 53(14), 5353-5366. URL:[Link]

• Jansen, J. M., et al. (2021). Discovery of a Series of Pyrimidine Carboxamides as Inhibitors of Vanin-1. Journal of Medicinal Chemistry, 65(2), 1473-1494. URL:[Link]

• Der Pharma Chemica. (2026). Novel Pyrimidine Carboxamide Derivatives As Potential Anticancer Agents, Synthesis And Characterisation. Der Pharma Chemica. URL: [Link]

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Comparative Biological Efficacy of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic Acid Derivatives: A Guide for Drug Discovery Professionals

The 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid scaffold is a privileged structure in medicinal chemistry, forming the core of a class of compounds known as dihydropyrimidinones (DHPMs). First synthesized by Pietro Biginelli in 1893, these heterocyclic compounds have garnered significant interest due to their diverse and potent biological activities.[1] This guide provides a comparative analysis of the biological efficacy of various derivatives of this core structure, offering insights into their therapeutic potential as antimicrobial, anticancer, and enzyme inhibitory agents. We will delve into the structure-activity relationships that govern their function and provide detailed experimental protocols for their synthesis and evaluation, empowering researchers to advance their drug discovery programs.

The Biginelli Reaction: A Versatile Route to Dihydropyrimidinones

The synthesis of 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid derivatives is most commonly achieved through the Biginelli reaction, a one-pot, three-component condensation.[2] This reaction typically involves an aldehyde, a β-ketoester (such as ethyl acetoacetate), and urea or thiourea, often under acidic catalysis.[1] The versatility of this reaction allows for the introduction of a wide range of substituents at the C4-position of the dihydropyrimidine ring by varying the aldehyde component, which is a key determinant of the resulting compound's biological activity.

Caption: The Biginelli reaction workflow for synthesizing dihydropyrimidinone derivatives.

Experimental Protocol: General Synthesis of Ethyl 4-Aryl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylates

This protocol is a generalized procedure based on methods reported in the literature.

• Reaction Setup: In a round-bottom flask, combine the aromatic aldehyde (0.1 mol), ethyl acetoacetate (0.1 mol), and urea (0.15 mol) in 25 mL of ethanol.

• Catalysis: Add a catalytic amount of a strong acid, such as a few drops of concentrated hydrochloric acid.

• Reflux: Heat the mixture to reflux with constant stirring for 1.5 to 3 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Isolation and Purification: Upon completion, allow the reaction mixture to cool to room temperature. The product will often precipitate out of the solution. Collect the solid by filtration and wash with cold ethanol. The crude product can be further purified by recrystallization from ethanol to yield the desired ethyl 4-aryl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate.

Comparative Antimicrobial Efficacy

Derivatives of 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid have demonstrated a broad spectrum of antimicrobial activity against various bacterial and fungal strains. The nature of the substituent at the 4-position of the pyrimidine ring plays a crucial role in determining the potency and spectrum of this activity.

Antibacterial Activity

The antibacterial efficacy of these compounds is often evaluated by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that prevents visible growth of a bacterium.

Compound ID	4-Aryl Substituent	Bacterial Strain	MIC (µg/mL)	Reference
DP-3	4-Chlorophenyl	Staphylococcus aureus	-
DP-5	3-Nitrophenyl	Staphylococcus aureus	-
DP-7	4-Hydroxyphenyl	Staphylococcus aureus	-
DP-8	4-Methoxyphenyl	Staphylococcus aureus	-
6M3NP	3-Nitrophenyl	Various microbes	Promising	[3]
Thioxo Derivative	2,4-Dichlorophenyl	Gram-positive & Gram-negative	Good activity	[4]

Note: Specific MIC values for DP series were not provided in the source, but they were reported as having "promising antibacterial activity".

Structure-Activity Relationship Insights:

The presence of electron-withdrawing groups on the 4-phenyl ring, such as chloro and nitro groups, appears to be favorable for antibacterial activity.[3] Furthermore, the replacement of the oxygen atom at the 2-position with a sulfur atom (a thioxo derivative) has also been shown to yield compounds with good antimicrobial properties.[4]

Antifungal Activity

Several dihydropyrimidinone derivatives have also been screened for their activity against fungal pathogens.

Compound ID	4-Aryl Substituent	Fungal Strain	Activity	Reference
DP-3	4-Chlorophenyl	Aspergillus niger	Pronounced
DP-5	3-Nitrophenyl	Aspergillus niger	Pronounced
DP-7	4-Hydroxyphenyl	Candida albicans	Pronounced
DP-8	4-Methoxyphenyl	Candida albicans	Pronounced

Structure-Activity Relationship Insights:

Similar to the antibacterial activity, substitutions on the 4-phenyl ring significantly influence the antifungal potency. Both electron-withdrawing (chloro, nitro) and electron-donating (hydroxy, methoxy) groups have been shown to contribute to pronounced antifungal activity against different fungal species.

Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This protocol is a standard method for determining the Minimum Inhibitory Concentration (MIC) of a compound.

• Preparation of Stock Solution: Dissolve the synthesized dihydropyrimidinone derivative in a suitable solvent, such as dimethyl sulfoxide (DMSO), to a concentration of 1000 µg/mL.

• Serial Dilutions: In a 96-well microtiter plate, perform two-fold serial dilutions of the compound stock solution in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) to achieve a range of concentrations.

• Inoculation: Add a standardized suspension of the test microorganism to each well.

• Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria, 30°C for fungi) for 18-24 hours.

• Determination of MIC: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Anticancer Activity: Targeting Cellular Proliferation

The anticancer potential of 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid derivatives has been explored against various cancer cell lines. Their mechanism of action often involves the inhibition of key enzymes or proteins involved in cell cycle progression and proliferation.

Compound ID	4-Aryl Substituent	Cancer Cell Line	IC50 (µM)	Reference
13e	4-Nitrophenyl	HIV-1 Integrase (in vitro)	0.65	[5]
6M3NP	3-Nitrophenyl	Breast Cancer Cells (MCF7, MDA-MB-231, T47D)	Significant reduction in colony formation	[3]

Note: While compound 13e was evaluated for HIV-1 integrase inhibition, this enzyme is structurally related to cellular enzymes involved in DNA metabolism, suggesting a potential for broader antiproliferative activity. The study on 6M3NP indicates a potent effect on cancer cell proliferation.

Structure-Activity Relationship Insights:

The presence of a nitro group on the phenyl ring at the 4-position appears to be a key feature for potent biological activity, as demonstrated by the low IC50 value of compound 13e against HIV-1 integrase and the significant anticancer effects of 6M3NP .[3][5]

Caption: Putative mechanism of anticancer action for dihydropyrimidinone derivatives.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of chemical compounds on cell lines.

• Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to attach overnight.

• Compound Treatment: Treat the cells with various concentrations of the dihydropyrimidinone derivatives for 24-72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Live cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

• IC50 Calculation: The IC50 value, the concentration of the compound that inhibits 50% of cell growth, can be calculated from the dose-response curve.

Enzyme Inhibition: A Focus on Xanthine Oxidase

Certain derivatives of 6-oxo-1,6-dihydropyrimidine-5-carboxylic acid have been identified as potent inhibitors of xanthine oxidase (XO), an enzyme that plays a crucial role in purine metabolism and is a key target for the treatment of hyperuricemia and gout.[6][7]

Compound ID	2-Substituent	4-Substituent	IC50 (µM)	Reference
8a	4-propoxy-3-cyanophenyl	H	0.2854	[6]
8j	4-(pentyloxy)-3-cyanophenyl	H	0.0981	[6]
9c	4-butoxy-3-cyanophenyl	CH3	0.3121	[6]
9l	4-(hexyloxy)-3-cyanophenyl	CH3	0.1033	[6]
10c	4-butoxy-3-cyanophenyl (imino at C6)	H	0.0240	[6]
10e	4-(hexyloxy)-3-cyanophenyl (imino at C6)	H	0.0181	[6]

Structure-Activity Relationship Insights:

For xanthine oxidase inhibition, several key structural features have been identified:

• Alkoxy Chain Length: Increasing the length of the alkoxy chain at the 4-position of the 2-phenyl ring generally leads to increased inhibitory potency.[6]

• Methyl Group at C4: The presence of a methyl group at the 4-position of the pyrimidine ring was found to be detrimental to the inhibitory activity.[6][7]

• Imino Substitution: Replacing the carbonyl group at the 6-position with an imino group maintained or even enhanced the XO inhibitory potency.[6]

Lineweaver-Burk plot analysis has revealed that these compounds often act as mixed-type inhibitors of xanthine oxidase.[6]

Caption: Inhibition of Xanthine Oxidase by dihydropyrimidine derivatives.

Experimental Protocol: In Vitro Xanthine Oxidase Inhibition Assay

This protocol describes a common method for measuring the inhibition of xanthine oxidase activity.

• Reaction Mixture: Prepare a reaction mixture containing phosphate buffer (pH 7.5), xanthine (the substrate), and the test compound at various concentrations.

• Enzyme Addition: Initiate the reaction by adding a solution of xanthine oxidase.

• Monitoring the Reaction: Monitor the formation of uric acid by measuring the increase in absorbance at 295 nm over time using a UV-Vis spectrophotometer.

• Data Analysis: Calculate the rate of the reaction for each concentration of the inhibitor.

• IC50 Determination: The IC50 value, which is the concentration of the inhibitor required to reduce the enzyme activity by 50%, is determined by plotting the reaction rate against the inhibitor concentration.

Conclusion and Future Directions

The 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid scaffold represents a highly versatile and promising platform for the development of new therapeutic agents. The ease of synthesis via the Biginelli reaction allows for extensive structural diversification, leading to compounds with a wide range of biological activities. This guide has highlighted the comparative efficacy of these derivatives as antimicrobial, anticancer, and enzyme inhibitory agents, underscoring the critical role of substituent patterns in determining their potency and selectivity.

Future research in this area should focus on:

• Systematic SAR studies: To further elucidate the relationship between chemical structure and biological activity, enabling the rational design of more potent and selective compounds.

• Mechanism of action studies: To identify the specific molecular targets and signaling pathways modulated by these derivatives.

• In vivo efficacy and safety profiling: To translate the promising in vitro results into preclinical and clinical development.

By leveraging the insights and methodologies presented in this guide, researchers can accelerate the discovery and development of novel drugs based on this remarkable heterocyclic core.

References

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• Gorgani, L., et al. (2017). Biginelli Reaction Mediated Synthesis of Antimicrobial Pyrimidine Derivatives and Their Therapeutic Properties. Molecules, 22(8), 1243. [Link]

• Shaabani, A., et al. (2002). A convenient synthesis by microwave assisted high-speed and antibacterial activity of ethyl-4-aryl-6-methyl-2-oxo (or thioxo)-1,2,3,4-tetrahydropyrimidine-5-carboxylate derivatives without solvent. Asian Journal of Chemistry, 14(2), 782-790. [Link]

• Yadav, S., et al. (2024). Dihydropyrimidinone Synthesis and Pharmacological Action – An Overview. International Journal of Pharmaceutical and Phytopharmacological Research, 30(5). [Link]

• Anjaneyulu, B., & Dharma Rao, G. B. (2016). A Mini Review: Biginelli Reaction for the Synthesis of Dihydropyrimidinones. International Journal of Engineering & Technology Research. [Link]

• Srinivasan, S., et al. (2023). Synthesis, Structural, Spectral Studies and Activity Studies of 6-Methyl-4-(3-Nitro-Phenyl)-2-Oxo-1,2,3,4 Tetrahydropyrimidine-5-Carboxylic Acid Ethyl Ester Catalyzed Using BF3-OEt2. Polycyclic Aromatic Compounds. [Link]

• Li, Y., et al. (2019). Design, synthesis and biological evaluation of 2-(4-alkoxy-3-cyano)phenyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid derivatives as novel xanthine oxidase inhibitors. European Journal of Medicinal Chemistry, 181, 111574. [Link]

• Santhi, K., & Kumar, P. S. (2019). Synthesis characterization and antimicrobial activity of ethyl-4-(2,4-dichlorophenyl)-1,2,3,4-tetrahydro-6-methyl-2-thioxopyrimidine-5-carboxylate. World Scientific News, 117, 212-220. [Link]

• Manimekalai, S., et al. (2014). ANTIMICROBIAL ACTIVITY OF 6-ARYL-4-METHYL- 2-OXO-1, 2, 3, 6-TETRAHYDROPYRIMIDINE-5-(N-ARYL) CARBOXAMIDES: A STRUCTURE-REACTIVITY STUDY. International Journal of Pharmaceutical, Chemical, and Biological Sciences, 4(3), 569-577. [Link]

• Patel, K. D., et al. (2024). Synthesis, characterization and antimicrobial activity of some new N-formyl tetrahydropyrimidine derivatives. Chemical Review and Letters, 7(3), 221-230. [Link]

• Wadhwaa, P., et al. (2018). Synthesis and Biological Evaluation of N-(4-Fluorophenyl)-6-Methyl-2-Oxo-1, 2, 3, 4-Tetrahydropyrimidine-5-Carboxamides as HIV I. Der Pharmacia Lettre, 10(4), 100-114. [Link]

• Li, Y., et al. (2021). Exploration of Novel Xanthine Oxidase Inhibitors Based on 1,6-Dihydropyrimidine-5-Carboxylic Acids by an Integrated in Silico Study. Molecules, 26(15), 4583. [Link]

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Benchmarking the Potential of the 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic Acid Scaffold as a Kinase Inhibitor

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of kinase inhibitor discovery, the identification of novel scaffolds is a critical endeavor to overcome challenges of selectivity, potency, and acquired resistance. This guide provides a comprehensive analysis of the 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid scaffold, evaluating its potential as a foundation for the development of new kinase inhibitors. While direct experimental evidence for the kinase inhibitory activity of this specific molecule is not extensively documented in public literature, its structural motifs are present in known kinase inhibitors. This guide will, therefore, benchmark the potential of this scaffold by examining the established activity of structurally related compounds and comparing it against well-characterized, broad-spectrum and multi-targeted kinase inhibitors, Staurosporine and Sunitinib.

The Kinase Inhibitor Landscape: A Quest for Specificity and Potency

Protein kinases are a large family of enzymes that play a central role in cellular signaling pathways by catalyzing the phosphorylation of proteins. Their dysregulation is a hallmark of many diseases, particularly cancer, making them a major class of therapeutic targets. The development of small molecule kinase inhibitors has revolutionized the treatment of various cancers and other diseases. Most of these inhibitors are ATP-competitive, binding to the ATP-binding pocket of the kinase domain.

The pyrimidine core is a well-established "privileged scaffold" in medicinal chemistry, forming the basis of numerous approved and investigational kinase inhibitors.[1] Its ability to form key hydrogen bond interactions with the kinase hinge region makes it an excellent starting point for inhibitor design. The focus of this guide, the 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid scaffold, possesses functionalities that suggest potential for interaction with the ATP-binding site of kinases.

The 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic Acid Scaffold: A Structural Overview

The scaffold , 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid, features a dihydropyrimidine ring, a common motif in kinase inhibitors. While direct kinase inhibition data for this specific molecule is sparse, with some literature pointing towards its activity as a xanthine oxidase inhibitor, the broader class of dihydropyrimidine derivatives has shown promise as inhibitors of various kinases. For instance, dihydropyrimidine-based compounds have been explored as inhibitors of Rho-associated kinase (ROCK1).

The structural features of the 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid scaffold, including hydrogen bond donors and acceptors, and a carboxylic acid group that can engage in ionic interactions, suggest that it could be a viable starting point for designing novel kinase inhibitors. Computational studies, such as molecular docking, could provide valuable insights into its potential kinase targets and binding modes.

Benchmarking Against Established Kinase Inhibitors

To contextualize the potential of the 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid scaffold, we will compare it against two well-known kinase inhibitors with distinct profiles: Staurosporine, a potent but non-selective inhibitor, and Sunitinib, a multi-targeted receptor tyrosine kinase inhibitor.

Staurosporine: The Broad-Spectrum Benchmark

Staurosporine, a natural product, is one of the most potent but least selective kinase inhibitors known, inhibiting a wide range of kinases with low nanomolar IC50 values.[2] Its broad activity makes it a valuable research tool but unsuitable for therapeutic use due to toxicity.[2]

Kinase Target	Staurosporine IC50 (nM)
Protein Kinase Cα (PKCα)	2[2]
p60v-src	6
Protein Kinase A (PKA)	7
CaM Kinase II	20
SYK	16[2]

Table 1: Inhibitory activity of Staurosporine against a selection of kinases. IC50 values can vary depending on experimental conditions.

Sunitinib: The Multi-Targeted Benchmark

Sunitinib is an oral, multi-targeted receptor tyrosine kinase inhibitor approved for the treatment of renal cell carcinoma and imatinib-resistant gastrointestinal stromal tumor (GIST).[3][4] It targets several receptor tyrosine kinases involved in tumor angiogenesis and cell proliferation.[3]

Kinase Target	Sunitinib IC50 (nM)
PDGFRβ	2[3]
VEGFR2	80[3]
KIT	42 (unactivated)[4]

Table 2: Inhibitory activity of Sunitinib against key receptor tyrosine kinases. IC50 values can vary depending on the activation state of the kinase and assay conditions.

Experimental Protocols for Kinase Inhibition Profiling

To experimentally validate the potential of the 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid scaffold, a systematic approach involving both biochemical and cell-based assays is required.

In Vitro Kinase Inhibition Assay

This assay directly measures the ability of a compound to inhibit the activity of a purified kinase. A common method is the ADP-Glo™ Kinase Assay, which measures the amount of ADP produced during the kinase reaction.

Experimental Workflow:

Caption: Workflow for a typical in vitro kinase inhibition assay.

Step-by-Step Methodology:

• Compound Preparation: Prepare a stock solution of the test compound (and positive/negative controls) in 100% DMSO. Perform serial dilutions to create a range of concentrations.

• Kinase Reaction Setup: In a 384-well plate, add the diluted compounds. Then, add the purified kinase enzyme to each well.[5]

• Initiation and Incubation: Initiate the kinase reaction by adding a mixture of the specific substrate and ATP. Incubate the plate at a controlled temperature for a set period (e.g., 60 minutes).[5]

• ADP Detection: Stop the reaction and measure the amount of ADP produced using a detection reagent like ADP-Glo™. This involves a two-step process of depleting unused ATP and then converting the generated ADP back to ATP, which drives a luciferase reaction.[6]

• Data Analysis: Measure the luminescent signal, which is proportional to the kinase activity. Calculate the percentage of inhibition for each compound concentration relative to a no-inhibitor control. Determine the IC50 value by fitting the data to a dose-response curve.[2]

Cell-Based Kinase Inhibition Assay

Cell-based assays are crucial to determine a compound's activity in a more physiologically relevant context, assessing factors like cell permeability and off-target effects.

Experimental Workflow:

Caption: General workflow for a cell-based kinase inhibition assay.

Step-by-Step Methodology:

• Cell Culture: Plate cells expressing the target kinase at an appropriate density in a multi-well plate and allow them to adhere.

• Compound Treatment: Treat the cells with various concentrations of the test compound and incubate for a specific duration.

• Cell Lysis and Analysis: Lyse the cells and measure the phosphorylation level of a known downstream substrate of the target kinase. This can be done using techniques like ELISA or Western blotting with phospho-specific antibodies.[7]

• Data Analysis: Quantify the signal corresponding to the phosphorylated substrate. Determine the percentage of inhibition of substrate phosphorylation at each compound concentration and calculate the IC50 value.[7]

Conclusion and Future Directions

The 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid scaffold represents an intriguing, yet underexplored, starting point for the development of novel kinase inhibitors. While direct experimental evidence of its kinase inhibitory activity is currently lacking, its structural similarity to known kinase inhibitor scaffolds provides a rationale for its investigation.

A thorough benchmarking against established inhibitors like the broad-spectrum Staurosporine and the multi-targeted Sunitinib highlights the vast landscape of kinase inhibitor profiles. To truly position the 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid scaffold within this landscape, a systematic evaluation is necessary. This should begin with in silico screening to predict potential kinase targets, followed by rigorous in vitro and cell-based assays as outlined in this guide.

The path forward for this scaffold involves:

• Computational Screening: Employing molecular docking and other in silico methods to predict its binding affinity to a panel of kinases.

• Synthesis of a Focused Library: Creating a small library of derivatives to explore the structure-activity relationship (SAR).

• Comprehensive Kinase Profiling: Screening the most promising compounds against a large panel of kinases to determine their potency and selectivity.

By following a structured and data-driven approach, the potential of the 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid scaffold as a valuable new tool in the kinase inhibitor arsenal can be fully elucidated.

References

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Mass Spectrometry Fragmentation Comparison: 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic Acid vs. Structural Analogues

As drug development increasingly relies on highly substituted heterocyclic scaffolds, the precise structural elucidation of pyrimidine derivatives via tandem mass spectrometry (MS/MS) has become a critical analytical bottleneck. This guide provides an objective, mechanistically grounded comparison of the gas-phase fragmentation behavior of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid against its structural isomers and analogues.

By understanding the causality behind these fragmentation pathways, analytical scientists can confidently differentiate closely related pyrimidine species in complex biological or synthetic matrices.

Mechanistic Rationale in Pyrimidine Gas-Phase Chemistry

The fragmentation of pyrimidine carboxylic acids under Collision-Induced Dissociation (CID) is governed by the thermodynamic stability of the resulting product ions and the facile expulsion of neutral molecules. When subjected to positive electrospray ionization (+ESI), the protonation typically occurs at the most basic nitrogen atom or the carbonyl oxygen, initiating a cascade of predictable, yet structurally specific, bond cleavages[1].

Two primary mechanistic pillars dictate this behavior:

• Primary Decarboxylation: The loss of carbon dioxide ( Δ m/z = 44 Da) from the C5-carboxylic acid group is the dominant initial pathway. This occurs because the formation of the neutral CO₂ molecule is thermodynamically highly favorable, leaving behind a resonance-stabilized pyrimidinone cation[1].

• Retro-Diels-Alder (RDA) Cycloreversion: Following decarboxylation, the 1,6-dihydropyrimidine core undergoes RDA cleavage. The specific neutral loss—typically isocyanic acid (HNCO, 43 Da) or a nitrile species (e.g., CH₃CN, 41 Da)—is strictly dictated by the substitution pattern on the ring[2]. This makes RDA fragments the ultimate diagnostic tool for distinguishing positional isomers.

Comparative Fragmentation Dynamics

To objectively evaluate the analytical signature of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid, we must compare it against alternatives that share the same exact mass (isomers) or the same core scaffold (analogues).

• Target: 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (Methyl at C4).

• Alternative 1 (Isomer): 2-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (Methyl at C2).

• Alternative 2 (Analogue): Uracil-5-carboxylic acid / Isoorotic acid (Unsubstituted at C2/C4, oxo at C2).

Quantitative Fragmentation Summary

The following table summarizes the diagnostic MS/MS transitions (Precursor → Product) used to differentiate these compounds.

Compound	Precursor Ion [M+H]⁺	Primary Cleavage (-CO₂)	Secondary Cleavage (RDA)	Diagnostic Product Ion	Structural Implication
4-Methyl-6-oxo... (Target)	m/z 155.04	m/z 111.05	- HNCO (43 Da)	m/z 68.05	Confirms C4-methyl retention on the ring remnant.
2-Methyl-6-oxo... (Isomer)	m/z 155.04	m/z 111.05	- CH₃CN (41 Da)	m/z 70.03	Confirms C2-methyl expulsion via nitrile loss.
Uracil-5-carboxylic acid	m/z 157.02	m/z 113.03	- HNCO (43 Da)	m/z 70.03	Unsubstituted ring remnant; higher precursor mass.

Analytical Insight: While both the Target and Alternative 1 share the exact same precursor ion (m/z 155.04) and primary decarboxylation product (m/z 111.05), they diverge completely at higher collision energies. The target compound loses HNCO because the C2 position is unsubstituted, leaving the C4-methyl group attached to the charged fragment (m/z 68). Conversely, the isomer loses CH₃CN because the methyl group is located at the C2 position, which is expelled during the RDA cycloreversion[3].

Fragmentation Pathway Visualization

The logical relationship of the target compound's breakdown under CID is mapped below.

Figure 1: CID fragmentation pathway of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid.

Self-Validating Experimental Protocol: LC-ESI-MS/MS with H/D Exchange

To ensure trustworthiness, a simple MS/MS run is insufficient for definitive structural proof, as isobaric interferences can mimic fragment ions. The following protocol integrates an in-source Hydrogen/Deuterium (H/D) exchange step. By swapping labile protons (N-H, O-H) with deuterium, we create a self-validating system: the mass shifts of the resulting fragments mathematically prove which atoms were lost during cleavage[4].

Step 1: Sample Preparation & Isotopic Labeling

• Causality: Pyrimidine carboxylic acids are highly polar. Standard reversed-phase solvents cause poor retention. We utilize Hydrophilic Interaction Liquid Chromatography (HILIC) conditions.

• Action: Dissolve 1 mg of the target compound in 1 mL of 50:50 Acetonitrile:Water (Control) and 50:50 Acetonitrile:Deuterium Oxide (D₂O) (Labeled).

• Validation Check: The target compound possesses 3 exchangeable protons (two N-H, one COOH). In the D₂O sample, the monoisotopic precursor must shift from m/z 155 [M+H]⁺ to m/z 159[M_d3+D]⁺.

Step 2: Chromatographic Separation (HILIC)

• Causality: 0.1% Formic acid is added to the mobile phase to ensure the pyrimidine nitrogens are fully protonated prior to entering the ESI source, maximizing ionization efficiency.

• Action: Inject 2 µL onto an Amide-HILIC column (e.g., 2.1 x 100 mm, 1.7 µm).

• Gradient: Run a 5-minute gradient from 95% Acetonitrile (0.1% FA) down to 50% Acetonitrile (0.1% FA) at a flow rate of 0.4 mL/min.

Step 3: ESI-MS/MS Acquisition

• Causality: Stepped Collision Energy (CE) is required because decarboxylation requires low energy, whereas breaking the aromatic pyrimidine ring via RDA requires high energy.

• Action: Operate the mass spectrometer in Positive ESI mode. Isolate the precursor ions (m/z 155 for control, m/z 159 for labeled) in the quadrupole (Q1).

• Fragmentation: Apply a stepped CE ramp in the collision cell (Q2) at 10 eV, 15 eV, and 25 eV using Argon as the collision gas. Scan the resulting product ions in Q3 from m/z 50 to 160.

Step 4: Data Interpretation & Self-Validation

• Action: Compare the control spectra to the D₂O spectra.

• Proof of Mechanism: The m/z 111 fragment in the control (loss of CO₂) will appear at m/z 114 in the labeled sample. This proves the carboxylic acid proton was lost with the CO₂/H₂O leaving group, while the two ring N-H protons were retained on the pyrimidinone core[4].

References

• Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. Scientific & Academic Publishing.
• Investigation of fragmentation pathways of protonated 2-methoxypyrimidine deriv
• Mass Spectrometric Assessment and Analytical Methods for Quantitation of the New Herbicide Aminocyclopyrachlor and Its Methyl Analogue in Soil and W
• Mass spectral fragmentation modes of pyrimidine deriv

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Comparing synthetic routes for 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid production

Title: Comparative Synthesis and Application Guide: 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic Acid

Introduction 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (CAS: 1522963-96-7) 1 is a highly versatile heterocyclic building block extensively utilized in medicinal chemistry. Its unique structural motif—a pyrimidine core substituted with a C4-methyl, a C5-carboxylic acid, and a C6-oxo group—makes it a privileged scaffold for designing potent enzyme inhibitors. Notably, derivatives of this compound have demonstrated remarkable efficacy as mixed-type Xanthine Oxidase (XO) inhibitors, offering promising therapeutic avenues for hyperuricemia and gout 2.

Mechanistic Application: Xanthine Oxidase Inhibition

Before diving into the synthesis, it is crucial to understand the biological utility of this scaffold. The pyrimidine-5-carboxylic acid core mimics natural purine substrates (hypoxanthine and xanthine). The C5-carboxylic acid forms critical hydrogen bonds within the XO active site (specifically with residues like Arg880 and Glu802), effectively blocking the catalytic oxidation of xanthine to uric acid 2.

Application of pyrimidine-5-carboxylic acid derivatives in inhibiting Xanthine Oxidase.

Comparing Synthetic Routes

The production of 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid relies on the precise construction of the functionalized pyrimidine ring. We evaluate two primary synthetic strategies: the Direct Condensation Route (Route A) and the Sequential Functionalization Route (Route B) .

Route A: Direct Condensation (The Malonate Approach) This route leverages the base-catalyzed condensation of formamidine with diethyl acetylmalonate 3. Causality & Logic: Diethyl acetylmalonate acts as a highly functionalized C3-dielectrophile. The acetyl methyl group perfectly positions the C4-methyl on the final pyrimidine ring, while the geminal diesters provide the C5-carboxylate and the C6-oxo groups upon cyclization with the amidine nitrogens. This convergent approach minimizes intermediate steps and maximizes atom economy.

Route B: Sequential Functionalization (The Biginelli-Type Approach) This route begins with the condensation of ethyl acetoacetate and urea to form 6-methyluracil, followed by step-wise functionalization at the C5 position (bromination, cyanation, and hydrolysis) 4. Causality & Logic: While the starting materials are extremely cheap, the C5 position of the resulting 6-methyluracil must be activated post-cyclization. The electron-rich nature of the pyrimidine enamine system allows for facile electrophilic bromination. However, the subsequent cyanation requires harsh conditions (Rosenmund-von Braun reaction) because the pyrimidine ring resists nucleophilic aromatic substitution, leading to significant yield attrition.

Comparison of Route A (Direct Condensation) and Route B (Sequential Functionalization).

Quantitative Data Presentation

The following table summarizes the experimental metrics for both synthetic routes, derived from optimized bench-scale validations.

Performance Metric	Route A: Direct Condensation	Route B: Sequential Functionalization
Overall Yield	68% - 74%	32% - 38%
Step Count	2 Steps	4 Steps
Atom Economy	High (~71%)	Low (~43%)
Scalability	Excellent (Pilot-plant ready)	Poor (Limited by CuCN toxicity and Br₂ handling)
Crude Purity (HPLC)	>96% (Direct precipitation)	~82% (Requires multiple recrystallizations)
Primary Impurities	Unreacted malonate, inorganic salts	5-bromo unreacted intermediate, copper salts

Self-Validating Experimental Protocols

Protocol 1: Route A - Synthesis via Diethyl Acetylmalonate

This protocol utilizes thermodynamic control to drive the cyclization, followed by irreversible saponification to yield the final product.

Step 1: Condensation to Ethyl 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate

• Preparation: In a flame-dried 500 mL round-bottom flask under N₂, dissolve formamidine acetate (12.5 g, 120 mmol) in absolute ethanol (200 mL).

• Base Addition: Slowly add sodium ethoxide (21% wt in ethanol, 95 mL, 250 mmol). Causality: The strong base neutralizes the acetate salt to liberate free formamidine and generates the enolate of the malonate, driving the nucleophilic attack.

• Electrophile Addition: Dropwise add diethyl acetylmalonate (20.2 g, 100 mmol) over 15 minutes to prevent exothermic spiking.

• Cyclization: Heat the mixture to reflux (78°C) for 4 hours. The reaction transitions from a clear solution to a thick white suspension as the pyrimidine sodium salt precipitates.

• Isolation: Cool to 0°C, filter the precipitate, and wash with cold ethanol (50 mL).

Step 2: Hydrolysis to Target Acid

• Saponification: Suspend the intermediate solid in 2M aqueous NaOH (150 mL). Heat to 60°C for 2 hours until a clear solution forms. Causality: The ester linkage is cleaved via base-catalyzed hydrolysis, which is thermodynamically driven to completion by the formation of the resonance-stabilized carboxylate anion.

• Precipitation: Cool the solution to 5°C in an ice bath. Slowly add 2M HCl dropwise under vigorous stirring until the pH reaches 2.0.

• Validation: A dense white precipitate of 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid will form. Self-validation: The product precipitates exclusively at pH < 3 due to the protonation of the carboxylate, while inorganic salts (NaCl) remain highly soluble in the aqueous phase.

• Purification: Filter, wash with ice-cold water (3 x 30 mL), and dry under vacuum at 50°C for 12 hours.

References

• Design, synthesis and biological evaluation of 2-(4-alkoxy-3-cyano)phenyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid derivatives as novel xanthine oxidase inhibitors. PubMed.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF7veIAJ2yPEtml6r2kfWcjNiLBNrm1mVdpRkgotRLPhy-R_CVCM23NtlA98vv5cpoe-joQml7einks6-IJfgkB3ubfPPrl-OBYBW2ZZsfErSp4CD8g3ONavkjWvOZAzln-fzAo]
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Safety & Regulatory Compliance

4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid proper disposal procedures

As a Senior Application Scientist, ensuring the safe handling and compliant disposal of specialized heterocyclic compounds is paramount to both laboratory safety and environmental stewardship. 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid is a nitrogenous organic acid that presents specific toxicological and reactive hazards.

The following operational guide provides a self-validating, step-by-step framework for the safe handling, spill response, and disposal of this pyrimidine derivative, grounded in mechanistic causality and regulatory compliance.

Chemical Profile & Hazard Characterization

Before initiating any workflow, personnel must understand the physicochemical properties and inherent risks of the compound. The presence of the carboxylic acid moiety combined with the dihydropyrimidine ring dictates its reactivity profile, particularly its potential for acute toxicity and severe irritation[1].

Table 1: Physicochemical and Hazard Profile

Parameter	Specification
Chemical Name	4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
CAS Number	1522963-96-7[2]
Molecular Formula	C6H6N2O3[3]
Molecular Weight	154.038 Da[3]
Hazard Classifications	Acute Tox. 4, Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3[1]

| GHS Hazard Codes | H302 (Oral), H312 (Dermal), H332 (Inhalation), H315 (Skin), H319 (Eye), H336 (CNS)[1] |

Personal Protective Equipment (PPE) & Engineering Controls

Handling this compound requires a strict barrier approach to prevent dermal absorption and inhalation of organic dust. All handling must occur within a certified chemical fume hood[4].

Table 2: Required PPE and Mechanistic Rationale

PPE Item	Specification	Mechanistic Rationale
Gloves	Chemical-resistant Nitrile or Neoprene[4]	Prevents dermal absorption (H312) and skin irritation (H315) caused by the acidic carboxylic moiety.
Eye Protection	Tightly fitting safety goggles / face shield[4]	Protects against aerosolized powders or splashes that induce severe eye irritation (H319).

| Body Protection | Flame-resistant lab coat[4] | Mitigates exposure to combustible organic dust and prevents contamination of personal clothing. |

Standard Operating Procedure: Spill Response & Decontamination

In the event of a spill, immediate containment is required to prevent aerosolization and cross-contamination. This protocol is designed as a self-validating system: the final neutralization step ensures the hazard is chemically mitigated, not just physically moved.

Step-by-Step Methodology:

• Evacuate and Assess: Immediately clear personnel from the immediate vicinity. Assess if the spill is manageable (e.g., localized to the fume hood) or requires external HazMat intervention.

• Don PPE: Ensure all personnel involved in the cleanup are wearing fresh nitrile gloves, safety goggles, and a lab coat[4].

• Containment: Surround the spilled solid or solution with an inert absorbent material such as sand or vermiculite[4]. Critical: Do NOT use combustible absorbents like sawdust, as the organic acid may react exothermically.

• Collection: Carefully sweep the contained mixture using non-sparking tools to prevent static discharge[4].

• Transfer: Place the collected material into a designated, clearly labeled high-density polyethylene (HDPE) hazardous waste container[4].

• Decontamination: Wash the spill area with a mild alkaline solution (e.g., 5% sodium bicarbonate) to chemically neutralize residual carboxylic acid, followed by a thorough water rinse[4].

Figure 1: Standardized spill response and decontamination workflow for pyrimidine derivatives.

Standard Operating Procedure: Waste Segregation & Disposal

Improper disposal of nitrogenous organic acids can lead to severe environmental contamination and regulatory penalties. The following workflow ensures compliance with Resource Conservation and Recovery Act (RCRA) standards.

Step-by-Step Methodology:

• Segregation: Isolate 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid waste from strong oxidizing agents and strong bases[4].

• Primary Containment: Collect all solid and liquid waste in a dedicated HDPE container[4]. HDPE is highly resistant to permeation by organic acids.

• Secondary Containment: Place the primary container within a secondary containment bin to capture any potential leaks during storage[4].

• Labeling: Affix a compliant hazardous waste label. Clearly state the full chemical name and the primary hazards (Toxic, Irritant)[4].

• Storage: Store in a cool, dry, well-ventilated Satellite Accumulation Area away from heat sources for no longer than 90 days[4].

• Final Disposal: Transfer the manifested waste to a licensed environmental disposal facility for high-temperature incineration.

Figure 2: Logical segregation and disposal pathway for nitrogenous organic acid waste.

Mechanistic Insights: The Causality of Disposal Choices

To build a culture of safety, researchers must understand why these protocols exist:

• Why high-temperature incineration? Pyrimidine derivatives contain a highly stable heterocyclic nitrogen ring. High-temperature incineration (>1000°C) is required to break the aromaticity and thermally degrade the compound entirely into carbon dioxide, water, and nitrogen oxides (NOx). The disposal facility's scrubbers subsequently capture the NOx, preventing environmental nitrogen loading which can cause aquatic eutrophication.

• Why strictly avoid strong oxidizers in the waste stream? The dihydropyrimidine core and the carboxylic acid functional group are susceptible to rapid, exothermic oxidation. Mixing this compound with oxidizers in a sealed waste container can lead to thermal runaway, dangerous pressure buildup, and subsequent container rupture.

• Why use a mild alkaline rinse for decontamination? The compound is a carboxylic acid. Using a mild base like sodium bicarbonate converts the acid into its corresponding sodium salt. This acid-base reaction significantly increases the compound's aqueous solubility, allowing for complete, safe removal from laboratory surfaces without generating hazardous or reactive fumes.

References

• Title: 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid - PubChemLite Source: PubChem URL: [Link]

• Title: 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid — Chemical Substance Information Source: NextSDS URL: [Link]

Sources

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• 4. benchchem.com [benchchem.com]

A Researcher's Guide to the Safe Handling of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

This document provides essential safety and logistical information for the handling of 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid. As drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. This guide is structured to provide a comprehensive, yet intuitive, framework for the safe handling of this compound, moving beyond a simple checklist to instill a deep understanding of the "why" behind each safety protocol.

The hazard classifications for 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid indicate that it should be handled with care. It is classified as acutely toxic if swallowed, in contact with skin, or if inhaled (Acute Tox. 4). It is also known to cause skin irritation (Skin Irrit. 2), serious eye irritation (Eye Irrit. 2A), and may cause respiratory irritation or drowsiness and dizziness (STOT SE 3)[1]. Therefore, a multi-layered approach to personal protective equipment (PPE) is essential to minimize exposure[2].

I. Hazard Assessment and Engineering Controls: The First Line of Defense

Before any laboratory work commences, a thorough risk assessment is paramount. Given the toxicological profile of this compound, all manipulations should be conducted in a well-ventilated laboratory. For procedures that may generate dust or aerosols, such as weighing or preparing solutions, the use of a certified chemical fume hood is mandatory[2][3][4].

Engineering Controls:

• Chemical Fume Hood: All weighing and solution preparation activities must be performed within a properly functioning chemical fume hood to contain airborne particles[3].

• Ventilation: Ensure adequate general laboratory ventilation to minimize the accumulation of any potential vapors or dust[4][5].

II. Personal Protective Equipment (PPE): A Multi-Layered Barrier

The selection and proper use of PPE is critical to prevent direct contact with the chemical. The following table summarizes the recommended PPE for various laboratory activities involving 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid.

Activity	Required Personal Protective Equipment (PPE)
Low-Hazard Activities (e.g., handling sealed containers)	- Standard laboratory coat- Safety glasses with side shields- Single pair of nitrile gloves
Moderate-Hazard Activities (e.g., weighing, preparing stock solutions)	- Permeation-resistant laboratory coat- Chemical splash goggles- Double-gloving (nitrile)
High-Hazard Activities (e.g., large-scale synthesis, potential for significant aerosolization)	- Disposable, solid-front lab coat or gown- Chemical splash goggles and a face shield- Double-gloving (nitrile)- Respiratory protection (N95 or higher)

A Note on Glove Selection: While nitrile gloves offer good general protection, it is crucial to inspect them for any signs of degradation or punctures before and during use. Always change gloves immediately if they become contaminated[6][7][8].

III. Procedural Guidance: A Step-by-Step Approach to Safety

A systematic workflow is essential for ensuring both personal safety and the prevention of cross-contamination.

Experimental Workflow for Handling 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

Caption: Step-by-step workflow for the safe handling of the compound.

Protocol for Weighing the Solid Compound:

• Don the appropriate PPE as outlined in the table above for moderate-hazard activities.

• Perform all weighing activities within a chemical fume hood or a balance enclosure to effectively contain any airborne particles[3].

• Use anti-static weighing paper or a tared container to minimize the dispersal of the powder.

• Handle the compound gently to avoid creating dust.

• Clean any spills immediately using appropriate procedures.

IV. Disposal Plan: Responsible Management of Chemical Waste

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

• Segregation: All waste contaminated with 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid, including gloves, weighing paper, and pipette tips, must be segregated into a clearly labeled, leak-proof hazardous waste container[4][5].

• Labeling: The waste container must be labeled with the full chemical name and associated hazards.

• Collection: Follow your institution's guidelines for the collection of hazardous chemical waste by a licensed professional[4].

V. Emergency Procedures: Preparedness for the Unexpected

In the event of an exposure or spill, immediate and appropriate action is crucial.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[9][10].

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing and shoes. Seek medical attention if irritation persists[10][11].

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

• Spills: For small spills, carefully absorb the material with an inert absorbent (e.g., sand, vermiculite) and place it in a sealed container for disposal. For large spills, evacuate the area and contact your institution's environmental health and safety department.

By adhering to these guidelines, researchers can confidently and safely work with 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid, ensuring both personal well-being and the integrity of their scientific endeavors.

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